Anisole

• CAS: 100-66-3

Core Science & Biosynthesis

Anisole: A Comprehensive Technical Guide to its Physicochemical Properties for Solvent Selection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical properties of anisole (methoxybenzene), a versatile aromatic ether increasingly considered as a sustainable and effective solvent in various chemical and pharmaceutical applications. Its unique combination of properties, including moderate polarity, a high boiling point, and low toxicity, makes it a compelling alternative to more hazardous traditional solvents. This document details its physical and chemical characteristics, safety protocols, and environmental impact to aid in informed solvent selection for research, development, and manufacturing.

Core Physicochemical Properties of Anisole

Anisole (C₇H₈O) is a colorless to pale yellow liquid with a characteristic sweet, anise-like odor.[1][2][3] Structurally, it is comprised of a methoxy (B1213986) group (-OCH₃) attached to a benzene (B151609) ring.[1][4] This structure imparts moderate polarity and stability, making it a useful solvent for a range of organic compounds and a key intermediate in the synthesis of pharmaceuticals, perfumes, and agrochemicals.[1][2][5]

General and Physical Properties

The fundamental physical characteristics of anisole are summarized below. It is soluble in many organic solvents like alcohol, ether, acetone, and benzene, but shows low solubility in water.[2][4][6][7]

Property	Value	Source(s)
Molecular Formula	C₇H₈O	[4][5][8]
Molar Mass	108.14 g/mol	[4][5][8]
Appearance	Colorless to straw-colored liquid	[4][7][8][9]
Odor	Sweet, aromatic, anise-like	[2][4][5][10]
Density	0.995 g/cm³ (at 20-25°C)	[1][4][8][9]
Refractive Index	~1.516 - 1.518 (at 20°C)	[7][9][11]
Vapor Density	3.7 (air = 1)	[4][7][9]
Vapor Pressure	3.54 mmHg (at 25°C); 10 mmHg (at 42.2°C)	[4][7][9][12]
Dielectric Constant	4.33	[7]
logP (Octanol/Water)	2.11	[7][10][13]

Thermal Properties

Anisole is a flammable liquid with a relatively high boiling point, making it suitable for reactions requiring elevated temperatures.[10][14] Its thermal properties are critical for defining safe operating conditions.

Property	Value	Source(s)
Boiling Point	154 - 155.5°C (at 760 mmHg)	[4][8][9][15]
Melting Point	-37°C / -34.6°F	[4][5][8][10]
Flash Point	41 - 52°C (105.8 - 125.6°F)	[10][16][17][18]
Autoignition Temp.	475°C (887°F)	[4][10][17]

Solubility Data

Anisole's solubility profile is a key determinant of its utility as a solvent. It is miscible with many common organic solvents while having limited solubility in water.

Solvent	Solubility	Source(s)
Water	Low / Insoluble (~1.6 - 1.7 g/L at 20°C)	[4][6][8]
Ethanol	Soluble / Miscible	[4][5]
Ether	Soluble / Miscible	[4][5][7]
Acetone	Soluble	[2][6]
Benzene	Soluble	[2][6]
Chloroform	Soluble	[1][6]

Safety, Handling, and Environmental Profile

Proper handling of anisole is essential due to its flammability and potential health effects. It is classified as a Category 3 flammable liquid.[10][19]

Hazard and Safety Data

Property	Value	Source(s)
GHS Classification	Flammable liquid (Category 3), STOT SE 3	[10][20]
Hazard Statements	H226 (Flammable liquid and vapor), H336 (May cause drowsiness or dizziness)	[8][20]
Explosive Limits	0.34% (Lower), 6.3% (Upper)	[10][17]
Toxicity (Oral, Rat LD50)	3700 mg/kg	[9][19]
Incompatibilities	Strong oxidizing agents, strong acids	[1][10][12]

Environmental Profile

Anisole is considered to have a favorable environmental profile compared to many traditional solvents. It is readily biodegradable and has a low potential for bioaccumulation.[4][21] If released into water, it is expected to be lost primarily through volatilization and biodegradation.[4] In the atmosphere, it degrades through reaction with hydroxyl radicals, with an estimated half-life of 22 hours.[4]

Experimental Protocols

General Solvent Handling and Safety Protocol

Working with anisole requires adherence to standard laboratory safety practices for flammable and moderately irritating chemicals.

• Ventilation: Always handle anisole in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, nitrile gloves, and a flame-retardant lab coat.[10][19][20]

• Ignition Sources: Keep anisole away from open flames, sparks, hot surfaces, and other potential ignition sources.[19][20] Use spark-proof tools and explosion-proof equipment for large-scale operations.[10][12]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10][20] It should be stored away from incompatible materials such as strong oxidizing agents.[12][14]

• Spill Response: In case of a spill, remove all ignition sources.[12] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[10]

• Disposal: Dispose of anisole waste in accordance with local, state, and federal regulations for hazardous chemical waste.[10]

References

• 1. Anisole Chemical Properties: Structure, Characteristics & Industrial Significance - Gunjal Industries [gunjalindustries.com]
• 2. Anisole | 100-66-3 [chemicalbook.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Anisole (CAS 100-66-3) - High-Quality Organic Compound [vinatiorganics.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. parchem.com [parchem.com]
• 8. Anisole - Wikipedia [en.wikipedia.org]
• 9. Anisole CAS#: 100-66-3 [m.chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. Anisole | 123226 | Solstice Advanced Materials [lab.solstice.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. Human Metabolome Database: Showing metabocard for Anisole (HMDB0033895) [hmdb.ca]
• 14. 100-66-3 CAS MSDS (Anisole) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 15. CAS Common Chemistry [commonchemistry.cas.org]
• 16. ANISOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 17. asrc.gc.cuny.edu [asrc.gc.cuny.edu]
• 18. echemi.com [echemi.com]
• 19. uni-muenster.de [uni-muenster.de]
• 20. carlroth.com [carlroth.com]
• 21. Bio-based solvent production from lignocellulose derived sugars and aromatics - BBNet [bbnet-nibb.co.uk]

Spectroscopic Profile of Anisole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for anisole (methoxybenzene), a common building block in organic synthesis and drug discovery. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable data for compound identification and structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. Below are the proton (¹H) and carbon-13 (¹³C) NMR data for anisole, typically recorded in deuterated chloroform (B151607) (CDCl₃).

¹H NMR Data

The ¹H NMR spectrum of anisole is characterized by signals corresponding to the aromatic protons and the methoxy (B1213986) group protons.

Proton Assignment	Chemical Shift (δ) in ppm	Multiplicity	Integration
H-ortho (2, 6)	~6.88 - 6.92	Doublet of doublets or Multiplet	2H
H-meta (3, 5)	~7.26 - 7.30	Triplet of doublets or Multiplet	2H
H-para (4)	~6.88 - 6.92	Triplet or Multiplet	1H
-OCH₃	~3.75 - 3.85	Singlet	3H

Note: The exact chemical shifts and multiplicities can vary slightly depending on the solvent and the magnetic field strength of the NMR instrument.

¹³C NMR Data

The ¹³C NMR spectrum of anisole shows distinct signals for the aromatic carbons and the methoxy carbon. Due to symmetry, the ortho and meta carbons are chemically equivalent, resulting in a total of five signals.[1]

Carbon Assignment	Chemical Shift (δ) in ppm
C1 (ipso)	~159.8
C2, C6 (ortho)	~114.1
C3, C5 (meta)	~129.5
C4 (para)	~120.7
-OCH₃	~54.8

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of anisole exhibits characteristic absorption bands.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3060-3000	Aromatic C-H stretch	Medium
~2950-2830	sp³ C-H stretch (-OCH₃)	Medium
~1600, ~1500	C=C aromatic ring stretch	Strong, Medium
~1245	Asymmetric C-O-C stretch (aryl-alkyl ether)[2]	Strong
~1040	Symmetric C-O-C stretch (aryl-alkyl ether)[2]	Medium
~750-700, ~690	C-H out-of-plane bend (monosubstituted benzene)	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which is crucial for determining the molecular weight and elemental composition. Anisole has a molecular weight of 108.14 g/mol .[3]

Electron Ionization (EI) Mass Spectrum Data

Under electron ionization, anisole produces a distinct fragmentation pattern.

m/z	Relative Intensity (%)	Proposed Fragment Ion
108	100	[C₇H₈O]⁺• (Molecular Ion)
107	~30	[C₇H₇O]⁺
93	~15	[C₆H₅O]⁺
78	~55	[C₆H₆]⁺•
77	~15	[C₆H₅]⁺
65	~50	[C₅H₅]⁺
51	~10	[C₄H₃]⁺
39	~20	[C₃H₃]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation:

• Weigh approximately 5-20 mg of anisole for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

• Transfer the solution into a clean 5 mm NMR tube. The liquid level should be approximately 4-5 cm.

• Cap the NMR tube securely.

Data Acquisition:

• Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

• Insert the sample into the NMR spectrometer.

• Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• For ¹H NMR, acquire the spectrum using a standard pulse program. Typically, a single scan is sufficient for a concentrated sample.

• For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse program. Multiple scans (e.g., 64 or 128) are usually required to obtain a good signal-to-noise ratio.

• Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (B1202638) (TMS).

Infrared (IR) Spectroscopy (Neat Liquid)

Sample Preparation:

• Place one clean, dry salt plate (e.g., NaCl or KBr) on a clean surface.

• Using a clean pipette, place one to two drops of neat anisole onto the center of the salt plate.

• Carefully place a second salt plate on top of the first, allowing the liquid to spread and form a thin film between the plates.

Data Acquisition:

• Obtain a background spectrum of the empty IR spectrometer to account for atmospheric CO₂ and H₂O.

• Place the "sandwich" of salt plates with the anisole sample into the sample holder of the FT-IR spectrometer.

• Acquire the IR spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Clean the salt plates thoroughly with a suitable solvent (e.g., dry acetone (B3395972) or isopropanol) and return them to a desiccator for storage.[4]

Mass Spectrometry (Electron Ionization)

Sample Introduction:

• Anisole, being a volatile liquid, is typically introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• For direct insertion, a small amount of the liquid is placed in a capillary tube which is then inserted into the ion source.

• For GC-MS, a dilute solution of anisole in a volatile solvent is injected into the GC, where it is vaporized and separated before entering the mass spectrometer.

Data Acquisition:

• The vaporized anisole molecules enter the ion source, which is under high vacuum.

• A beam of high-energy electrons (typically 70 eV) bombards the molecules, causing ionization and fragmentation.[5]

• The resulting positively charged ions are accelerated out of the ion source and into the mass analyzer.

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• The detector records the abundance of each ion, generating the mass spectrum.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a liquid sample like anisole.

Caption: A generalized workflow for the spectroscopic analysis of anisole.

Mass Spectrometry Fragmentation of Anisole

This diagram illustrates the primary fragmentation pathway of the anisole molecular ion under electron ionization.

Caption: Primary fragmentation pathway of anisole in mass spectrometry.

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. Mass spectrometric study on the fragmentation of anisole [inis.iaea.org]
• 3. whitman.edu [whitman.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Electron Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Health and Safety Considerations for Handling Anisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety information required for the proper handling of anisole in a laboratory setting. The information is intended to support risk assessments and the implementation of safe work practices for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Anisole, also known as methoxybenzene, is a colorless to straw-colored liquid with a characteristic aromatic, anise-like odor.[1][2][3][4] It is important to be aware of its physical and chemical properties to handle it safely.

Property	Value
Molecular Formula	C₇H₈O
Molecular Weight	108.14 g/mol
Boiling Point	154 °C (309 °F) at 760 mmHg
Melting Point	-37 °C (-35 °F)
Flash Point	41 °C (105.8 °F) to 52°C (126°F) (closed cup)
Autoignition Temperature	475 °C (887 °F)
Vapor Pressure	10 mmHg at 42.2 °C
Vapor Density	3.72 (Air = 1)
Specific Gravity	0.995 g/cm³
Solubility	Insoluble in water; soluble in alcohol and ether
Appearance and Odor	Clear, colorless to straw-colored liquid with a sweet, anise-like odor

Toxicological Data

Anisole is considered moderately toxic by ingestion and is an irritant.[1][3] Repeated or prolonged contact may lead to skin dryness or cracking.[5][6]

Endpoint	Species	Route	Value
LD50	Rat	Oral	3700 mg/kg
LC50	Rat	Inhalation	>5000 mg/m³
Skin Irritation	Rabbit	Dermal	Moderate irritant (500 mg/24h)
Eye Irritation	Causes eye irritation
Mutagenicity	Laboratory experiments have shown mutagenic effects
Carcinogenicity	Not classified as a carcinogen by IARC, NTP, or OSHA

Hazard Identification and Classification

Anisole is classified as a flammable liquid and poses several health hazards.

• GHS Classification:

  • Flammable liquids (Category 3)[5][7]

  • Specific target organ toxicity — single exposure (Category 3), Central nervous system[7]

  • Acute aquatic hazard (Category 3)[7]

  • Causes skin irritation[8]

  • Causes serious eye irritation[8]

  • May be harmful if swallowed[9]

Metabolism and Toxicokinetics

The metabolism of anisole primarily occurs in the liver and is mediated by cytochrome P450 (CYP) enzymes.[10] The main metabolic pathways are O-demethylation, ortho-hydroxylation, and para-hydroxylation.[10] In rabbits, the primary metabolite is p-methoxyphenol, which is excreted as a glucuronide conjugate, with smaller amounts of o-methoxyphenol also formed.[11] Studies in rats have shown that CYP1A, CYP2B, and CYP2E1 are involved in its metabolism.[10] In humans, CYP3A4, CYP2E1, and CYP2C appear to be the main enzymes responsible for metabolizing anisole derivatives.[12] The metabolism of the related compound, o-anisidine (B45086), can lead to the formation of N-(2-methoxyphenyl)hydroxylamine, which can form DNA adducts, indicating a potential for genotoxicity.[12][13]

Anisole Metabolic Pathway

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with anisole.

• Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood.[14][15]

  • Avoid breathing vapors or mist.[14]

  • Keep away from heat, sparks, open flames, and other ignition sources.[14][15]

  • Use non-sparking tools and explosion-proof equipment.[16]

  • Ground and bond containers when transferring material to prevent static discharge.[16]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile rubber), safety goggles or a face shield, and a lab coat.[14][15]

  • Wash hands thoroughly after handling.[14]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[15][16]

  • Store in a designated flammables area.[13]

  • Keep away from incompatible materials such as strong oxidizing agents and strong acids.[16]

  • Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[8]

First Aid Measures

In case of exposure to anisole, the following first aid measures should be taken:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[16]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops or persists.[16]

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[16]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.[14]

Fire and Explosion Hazards

Anisole is a flammable liquid and its vapors can form explosive mixtures with air.[1]

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[14] Do not use a solid water stream as it may scatter and spread the fire.[17]

• Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[1] Containers may explode when heated.[1] Hazardous decomposition products include carbon monoxide and carbon dioxide.[16]

• Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[14]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

• Personal Precautions: Evacuate unnecessary personnel.[8] Wear appropriate personal protective equipment.[8] Remove all sources of ignition.[16]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[14] Do not let the product enter drains.[14]

• Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[16] Use non-sparking tools.[16]

Disposal Considerations

Anisole and its containers must be disposed of as hazardous waste.[15] Dispose of contents and container in accordance with local, regional, national, and international regulations at an approved waste disposal plant.[18] Do not dispose of with household garbage or allow the product to reach the sewage system.[19]

Experimental Protocols

A. OECD Guideline 404: Acute Dermal Irritation/Corrosion

This protocol provides a method for assessing the potential of a substance to cause skin irritation or corrosion.

• Animal Selection: Healthy, young adult albino rabbits are typically used.[20]

• Preparation of the Animal: Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk of the animal.[20]

• Application of the Test Substance:

  • A dose of 0.5 mL of liquid (or 0.5 g of solid or semi-solid) is applied to a small area (approximately 6 cm²) of the skin.[20]

  • The treated area is covered with a gauze patch and semi-occlusive dressing.[21]

• Exposure Duration: The exposure period is typically 4 hours.[20]

• Observation:

  • After the exposure period, the dressing is removed, and the skin is gently cleaned.[21]

  • The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[21]

  • Observations may continue for up to 14 days if the effects are not reversible within 72 hours.[20]

• Scoring: The degree of skin reaction is rated according to a standardized scoring system.

B. ASTM D93: Flash Point by Pensky-Martens Closed Cup Tester

This method determines the flash point of a volatile liquid.

• Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a brass test cup with a lid that has openings for a stirrer, thermometer, and ignition source.[18]

• Procedure:

  • The test cup is filled with the sample to a specified level.[18]

  • The lid is placed on the cup, and the sample is heated at a controlled rate while being continuously stirred.[18]

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space above the liquid.[18]

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the cup.[18]

Mandatory Visualizations

Experimental Workflow: Safe Dispensing of Anisole

Safe Dispensing Workflow for Anisole

Logical Relationship: Hazard Mitigation Strategy

Hazard Mitigation Strategy for Anisole

References

• 1. episkin.com [episkin.com]
• 2. ceuaics.ufba.br [ceuaics.ufba.br]
• 3. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Anisole | 100-66-3 [chemicalbook.com]
• 5. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 6. siesascs.edu.in [siesascs.edu.in]
• 7. Biological transformation pathways of 2,4-dinitro anisole and N-methyl paranitro aniline in anaerobic fluidized-bed bioreactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bionium.miami.edu [bionium.miami.edu]
• 9. store.astm.org [store.astm.org]
• 10. Effects of oxygen concentration on the metabolism of anisole homologues by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. researchgate.net [researchgate.net]
• 13. Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole - PMC [pmc.ncbi.nlm.nih.gov]
• 14. uni-muenster.de [uni-muenster.de]
• 15. staff.uni-mainz.de [staff.uni-mainz.de]
• 16. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 17. Vapor pressure - Wikipedia [en.wikipedia.org]
• 18. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 19. x-cellr8.com [x-cellr8.com]
• 20. oecd.org [oecd.org]
• 21. Acute Dermal Irritation OECD 404 - Toxicology IND Services [toxicology-ind.com]

Anisole Derivatives: A Comprehensive Technical Guide to Their Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisole, or methoxybenzene, is a versatile aromatic ether that serves as a foundational scaffold in the development of a wide array of functional molecules. Its derivatives, characterized by the presence of a methoxy (B1213986) group attached to a benzene (B151609) ring, exhibit a broad spectrum of biological activities and physicochemical properties. This has led to their extensive investigation and application in diverse fields, most notably in drug discovery and materials science. In medicinal chemistry, the anisole moiety is a key pharmacophore in compounds designed as anticancer, antimicrobial, and antioxidant agents.[1][2][3] In materials science, anisole derivatives are emerging as crucial components in the development of next-generation technologies, such as perovskite solar cells.[4][5] This technical guide provides an in-depth overview of the synthesis, potential applications, and mechanisms of action of promising anisole derivatives, supported by quantitative data, detailed experimental protocols, and visualizations of key pathways and workflows.

Anticancer Applications of Anisole Derivatives

Anisole derivatives, particularly those incorporating the chalcone (B49325) scaffold, have demonstrated significant potential as anticancer agents. Their mechanisms of action often involve the modulation of critical signaling pathways implicated in cancer progression, such as the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Poly (ADP-ribose) polymerase (PARP) pathways.

Chalcone Derivatives of 2'-Hydroxy-4-methoxyacetophenone

Chalcones synthesized from 2'-hydroxy-4-methoxyacetophenone, an anisole derivative, have shown potent cytotoxic activity against various human cancer cell lines.[6]

Table 1: Anticancer Activity of 2'-Hydroxy-4-methoxyacetophenone Chalcone Derivatives [6]

Compound ID	Cancer Cell Line	IC50 (µM)
LY-2	MCF-7 (Breast)	4.61
LY-8	MCF-7 (Breast)	6.82
LY-10	MCF-7 (Breast)	5.23
LY-2	HT29 (Colorectal)	7.34
LY-8	HT29 (Colorectal)	8.11
LY-10	HT29 (Colorectal)	6.95
LY-2	A549 (Lung)	9.04
LY-8	A549 (Lung)	8.76
LY-10	A549 (Lung)	7.88

Experimental Protocol: Synthesis of 2'-Hydroxy-4-methoxychalcones

This protocol describes the synthesis of 2'-hydroxy-4-methoxychalcone (B191450) derivatives via Claisen-Schmidt condensation.

Materials:

• 2'-Hydroxy-4-methoxyacetophenone

• Substituted benzaldehyde (B42025)

• Ethanol

• Aqueous Sodium Hydroxide (B78521) (NaOH)

• Hydrochloric Acid (HCl)

Procedure:

• Dissolve 2'-hydroxy-4-methoxyacetophenone and the desired substituted benzaldehyde in ethanol.

• Bring the reaction mixture to a boil in the presence of aqueous NaOH with constant stirring.

• Keep the solution overnight.

• Decompose the resulting sodium salt with aqueous HCl to precipitate the chalcone.

• Filter, wash, and recrystallize the product to obtain the pure 2'-hydroxy-4-methoxychalcone derivative.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[1][4][7]

Materials:

• Cancer cell lines (e.g., MCF-7, HT29, A549)

• Complete cell culture medium

• Anisole derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[4]

• Treat the cells with various concentrations of the anisole derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).[4]

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours.[4]

• Remove the medium and add 100 µL of DMSO to dissolve the formazan (B1609692) crystals.[4]

• Measure the absorbance at 570 nm using a microplate reader.[1]

• Calculate the percentage of cell viability and determine the IC50 value.[4]

MTT Assay Workflow

Signaling Pathway: VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis.[8][9] Some anisole derivatives have been investigated as potential VEGFR-2 inhibitors.

VEGFR-2 Signaling Pathway Inhibition

Signaling Pathway: PARP Inhibition

Poly (ADP-ribose) polymerase (PARP) is an enzyme involved in DNA repair.[10] Inhibiting PARP in cancer cells with existing DNA repair defects can lead to cell death, a concept known as synthetic lethality.[10]

PARP Inhibition Pathway

Antimicrobial Applications of Anisole Derivatives

The structural versatility of anisole has been exploited in the synthesis of novel antimicrobial agents, particularly those containing azole heterocycles like triazoles. These compounds have shown efficacy against a range of bacterial and fungal pathogens.

Triazole Derivatives

Anisole-containing triazole derivatives have demonstrated notable antimicrobial activity. For instance, certain synthesized triazoles have shown significant activity against various microorganisms.[11]

Table 2: Antimicrobial Activity of Anisole-Containing Triazole Derivatives [11][12]

Compound ID	Microorganism	Activity
11b (-MeO-)	Staphylococcus aureus	High
11b (-MeO-)	Escherichia coli	High
9a	Pseudomonas aeruginosa	High
3a-3f	Staphylococcus aureus	Significant
3a-3f	Bacillus subtilis	Significant
3a-3f	Escherichia coli	Significant
3a-3f	Aspergillus niger	Significant
3a-3f	Candida albicans	Significant

Experimental Protocol: Synthesis of Anisole-Containing Triazoles

A general procedure for synthesizing 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols, which can incorporate an anisole moiety, is described below.[13]

Materials:

• 4-Methoxy benzoic acid

• Methanol (B129727)

• Sulfuric acid

• Hydrazine (B178648) hydrate (B1144303)

• Potassium hydroxide

• Carbon disulfide

Procedure:

• Reflux a methanolic solution of 4-methoxy benzoic acid in the presence of sulfuric acid to yield the corresponding ester.[13]

• Treat the resulting ester with hydrazine hydrate to form the acid hydrazide.[13]

• React the hydrazide with an alcoholic solution of potassium hydroxide and carbon disulfide to produce the potassium salt.[13]

• Acidify the reaction mixture to precipitate the triazole derivative, which is then filtered, washed, and purified.[13]

Experimental Protocol: Broth Microdilution Assay

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[14][15]

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Anisole derivative stock solution

• 96-well microtiter plates

Procedure:

• Prepare serial two-fold dilutions of the anisole derivative in the appropriate broth in a 96-well plate.[14]

• Prepare a standardized inoculum of the test microorganism.

• Inoculate each well with the microbial suspension.

• Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth.[14]

Broth Microdilution Workflow

Mechanism of Action: CYP51 Inhibition

Many azole-based antifungal agents, a class to which some anisole derivatives belong, target the enzyme lanosterol (B1674476) 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[16][17]

Mechanism of CYP51 Inhibition

Anisole Derivatives in Materials Science

The unique electronic and physical properties of anisole derivatives have made them attractive candidates for applications in materials science, particularly in the field of photovoltaics. Anisole itself is also being explored as a greener solvent alternative in the fabrication of perovskite solar cells.[5][18]

Phthalocyanine-Based Hole-Transport Materials

Tert-butyl substituted zinc phthalocyanine (B1677752), an anisole derivative, has been synthesized and utilized as a dopant-free hole-transport material (HTM) in perovskite solar cells.[19]

Table 3: Performance of Perovskite Solar Cells with Anisole-Based Materials [5][19]

HTM/Solvent	Power Conversion Efficiency (PCE) (%)
ZnPc(tBu)4 (HTM)	7.98
Anisole (Solvent) with TBU4-Cu (HTM)	12.27
Anisole (Solvent) with TBU4-Zn (HTM)	11.73

Experimental Protocol: Synthesis of Tert-butyl Substituted Zinc Phthalocyanine

The synthesis of tetra-tert-butyl-substituted zinc phthalocyanine can be achieved through the cyclotetramerization of 4-tert-butylphthalonitrile.[20]

Materials:

• 4-tert-butylphthalonitrile

• Anhydrous Zinc Acetate (Zn(OAc)₂)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Pentanol (B124592)

Procedure:

• Heat a mixture of 4-tert-butylphthalonitrile, anhydrous Zn(OAc)₂, and a catalytic amount of DBU in dry pentanol at 160°C under a nitrogen atmosphere for 16 hours.[20]

• Cool the reaction mixture to room temperature.

• Dilute the mixture with methanol to precipitate the crude product.

• Purify the product by column chromatography to obtain the desired tert-butyl substituted zinc phthalocyanine.[21]

Experimental Workflow: Perovskite Solar Cell Fabrication

The following diagram illustrates a general workflow for the fabrication of a perovskite solar cell using an anisole-based solvent and HTM.

Perovskite Solar Cell Fabrication Workflow

Conclusion

Anisole and its derivatives represent a privileged scaffold in the development of novel functional molecules with significant potential in both medicine and materials science. The data and protocols presented in this guide highlight the promising anticancer, antimicrobial, and optoelectronic properties of various anisole-based compounds. Further research into the synthesis of new derivatives, optimization of their biological activity and physical properties, and elucidation of their mechanisms of action will undoubtedly lead to the development of innovative technologies and therapeutics. The exploration of greener synthetic routes and fabrication processes, such as the use of anisole as a solvent, will also contribute to the sustainability of these advancements.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Green Anisole Solvent-Based Synthesis and Deposition of Phthalocyanine Dopant-Free Hole-Transport Materials for Perovsk… [ouci.dntb.gov.ua]
• 6. Design, synthesis and QSAR study of 2'-hydroxy-4'-alkoxy chalcone derivatives that exert cytotoxic activity by the mitochondrial apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. anjs.edu.iq [anjs.edu.iq]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Small-Molecule Inhibitors Targeting Sterol 14α-Demethylase (CYP51): Synthesis, Molecular Modelling and Evaluation Against Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis, Optimization, Antifungal Activity, Selectivity, and CYP51 Binding of New 2-Aryl-3-azolyl-1-indolyl-propan-2-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis and antifungal evaluation of new azole derivatives containing 1,2,3-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Synthesis and Characterization of New-Type Soluble β-Substituted Zinc Phthalocyanine Derivative of Clofoctol - PMC [pmc.ncbi.nlm.nih.gov]
• 21. iris.cnr.it [iris.cnr.it]

Introduction: The Challenge of Lignin and the Role of Model Compounds

An in-depth technical guide to utilizing anisole as a model compound for lignin (B12514952) degradation studies, designed for researchers, scientists, and drug development professionals.

Lignin is the second most abundant terrestrial biopolymer, constituting a significant fraction of lignocellulosic biomass.[1] It is a complex, three-dimensional amorphous polymer composed of phenylpropanoid units derived from three primary monolignols: coniferyl alcohol, sinapyl alcohol, and p-coumaryl alcohol.[1][2] These units are interconnected by a variety of carbon-carbon and ether linkages, with the β-O-4 (arylglycerol-β-aryl ether) bond being the most prevalent, accounting for 40-60% of all linkages in both softwood and hardwood lignin.[1] The inherent complexity and heterogeneity of lignin's structure make it recalcitrant to degradation, posing a significant challenge for its valorization into biofuels and high-value aromatic chemicals.

To overcome this complexity, researchers employ model compounds that represent specific, repeating structural motifs within the lignin polymer.[3] Anisole (methoxybenzene) is a widely used model compound because its methoxy-substituted aromatic ring effectively mimics the guaiacyl (G) units and the prevalent ether linkages found in lignin.[4][5] Studying the degradation of anisole provides fundamental insights into the reaction mechanisms, catalyst performance, and optimal conditions required for breaking down native lignin.[3][6]

Anisole Degradation: Key Reaction Pathways

The catalytic upgrading of anisole, typically through hydrodeoxygenation (HDO), aims to remove oxygen to produce valuable hydrocarbons. The process involves several competing reaction pathways, primarily direct deoxygenation (DDO), hydrogenation (HYD), and hydrogenolysis.[7][8]

• Direct Deoxygenation (DDO): This pathway involves the direct cleavage of the Caromatic-O bond to produce benzene (B151609) and methanol, or the Cmethyl-O bond to form phenol (B47542) and methane.[9][10]

• Hydrogenation (HYD): In this route, the aromatic ring is first saturated to form methoxycyclohexane.[8][11] This intermediate can then undergo further deoxygenation to produce cyclohexane (B81311).

• Hydrogenolysis: This pathway involves the cleavage of C-O bonds with the concurrent addition of hydrogen. For example, the hydrogenolysis of the Caromatic-OCH₃ bond can lead to benzene.[7]

These pathways are not mutually exclusive and can occur simultaneously, with the product distribution being highly dependent on the catalyst type, support material, and reaction conditions.[7][12]

Caption: Primary reaction pathways in the catalytic hydrodeoxygenation of anisole.

Catalytic Systems for Anisole Degradation

A wide range of heterogeneous catalysts have been investigated for anisole HDO. The choice of the active metal and the support material critically influences the catalyst's activity, selectivity, and stability.

• Noble Metal Catalysts (Pt, Pd, Ru): Platinum (Pt) based catalysts are known for their high activity in hydrogenating the aromatic ring.[13] Modifying Pt with oxophilic metal oxides like WO₃ can significantly enhance HDO selectivity by promoting the adsorption of oxygen species and creating synergistic active sites.[13]

• Transition Metal Catalysts (Ni, Co, Mo, Cu, Fe): Nickel-based catalysts are widely studied due to their high hydrogenation activity and lower cost compared to noble metals.[8][14] The support material plays a crucial role; for instance, Ni supported on zeolites like ZSM-5 or IM-5 shows high anisole conversion.[11][15] Bimetallic catalysts, such as Ni-Co, can exhibit enhanced activity and selectivity by forming strong active alloy sites.[12][14] Molybdenum carbide (Mo₂C) catalysts have also shown high selectivity towards benzene via the DDO pathway.[16]

• Metal Phosphide (B1233454) Catalysts (e.g., Fe₂P): Iron phosphide (Fe₂P) has been reported as a novel catalyst that can achieve high selectivity for benzene through a direct deoxygenation pathway.[9]

Table 1: Comparison of Catalytic Performance in Anisole Hydrodeoxygenation

Catalyst	Support	Temp. (°C)	Pressure (bar H₂)	Anisole Conversion (%)	Major Product(s)	Selectivity (%)	Reference
5 wt% Ni	hie-ZSM-5	200	60	100	Cyclohexane	88.1	[11][17]
5 wt% Ni	SiO₂	200	60	48.9	Toluene	84.5	[11][17]
3 wt% Ni	Nb₂O₅-H	240	20	>98	Cyclohexane	96.5	[18]
Ni5Co5	Activated Carbon	180	50	~100	Cyclohexanol	~80	[12]
Pt-6WO₃	SiO₂	250	N/A	~100	Benzene, Cyclohexane	86.8 (HDO products)	[13]
Fe₂P	N/A	300	40	~35	Benzene	96.7	[9]
1 wt% Ni	HZSM-5	500	Atmospheric	~95	BTX, Aromatics	~43 (BTX)	[4][19]
Ni/IM-5-h	IM-5 Zeolite	200	30	98.7	Cyclohexane	~100	[15]

Note: N/A indicates data not available in the cited source. "hie" refers to hierarchical ZSM-5. BTX stands for Benzene, Toluene, Xylene.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below is a representative protocol for a batch reactor HDO of anisole, synthesized from common practices in the literature.[4][11]

Catalyst Preparation (Example: 5 wt% Ni on ZSM-5)[11]

• Support Preparation: A hierarchical ZSM-5 support (hie-ZSM-5) can be prepared by treating commercial ZSM-5 with formic acid and ammonium (B1175870) nitrate (B79036), followed by calcination at 550°C for 5 hours.[11]

• Impregnation: Disperse 5 g of the ZSM-5 support in 20 mL of deionized water.

• Metal Precursor Addition: Slowly add a calculated amount of nickel(II) nitrate hexahydrate [Ni(NO₃)₂·6H₂O] solution dropwise to the support slurry to achieve a 5 wt% Ni loading.

• Drying: Maintain the mixture at 70°C with stirring until most of the liquid has evaporated. Subsequently, dry the resulting catalyst overnight at 80°C.

• Calcination: Calcine the dried catalyst in air at 500°C for 3 hours.

Catalytic Hydrodeoxygenation of Anisole[11]

• Catalyst Reduction: Prior to the reaction, reduce a weighed amount of the catalyst (e.g., 100 mg) ex situ or in situ. A typical procedure involves heating the catalyst to 500°C (ramp rate: 5°C/min) under a continuous flow of hydrogen (e.g., 5% H₂ in N₂) and holding for 3 hours.[11]

• Reactor Charging: Charge the reduced catalyst, a solvent (e.g., 50 mL of decalin), and the anisole substrate (e.g., 3 wt%) into a high-pressure batch reactor (e.g., a Parr autoclave).[11]

• Reaction Execution:

  • Seal the reactor and purge it several times with an inert gas (e.g., N₂) followed by H₂ to remove air.

  • Pressurize the reactor with H₂ to the desired pressure (e.g., 20-60 bar).[11][18]

  • Heat the reactor to the target temperature (e.g., 150-250°C) while stirring.[11]

  • Maintain the reaction for a set duration (e.g., 2-4 hours), collecting liquid samples periodically via a sampling port if available.

• Product Collection & Analysis:

  • After the reaction, cool the reactor to room temperature and carefully depressurize it.

  • Collect the liquid product and separate it from the solid catalyst by filtration or centrifugation.

  • Analyze the liquid products using Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification.[11]

Caption: General experimental workflow for anisole HDO in a batch reactor.

Product Analysis Protocol (GC-MS)[11]

• Calibration: Before sample analysis, calibrate the GC-MS instrument with chemical standards of all expected products (e.g., cyclohexane, benzene, toluene, phenol, methoxycyclohexane) for accurate identification and quantification.[11]

• Sample Preparation: Dilute the collected liquid product in a suitable solvent if necessary.

• GC Program: Use a suitable capillary column (e.g., DB-5ms). A representative oven temperature program is:

  • Initial temperature: 35°C, hold for 2 minutes.

  • Ramp 1: Increase to 200°C at 20°C/min.

  • Ramp 2: Increase to 220°C at 35°C/min, hold for 2.5 minutes.[11]

• Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC with a high split ratio (e.g., 280:1).[11]

• Data Analysis: Identify products based on retention times and mass spectra compared to the calibration standards. Quantify the products using the calibration curves to calculate anisole conversion and product selectivity.

Conclusion and Future Outlook

Anisole serves as an indispensable model compound for elucidating the complex reaction networks involved in lignin degradation. Studies using anisole have significantly advanced the understanding of catalyst structure-activity relationships and the influence of process parameters on product distribution in HDO reactions. Nickel-based catalysts, particularly on structured supports like hierarchical zeolites, demonstrate high efficacy in producing saturated hydrocarbons like cyclohexane.[11][15] Meanwhile, other systems like Fe₂P or modified Pt catalysts show promise for selectively producing valuable aromatics such as benzene.[9][13]

Future research will likely focus on designing more robust, cost-effective, and highly selective catalysts that can operate under milder conditions. A deeper understanding of the deactivation mechanisms and the development of regeneration strategies are crucial for industrial applicability. The insights gained from anisole model studies will continue to guide the rational design of catalytic processes for the efficient conversion of real lignin into next-generation biofuels and platform chemicals.

References

• 1. srs.fs.usda.gov [srs.fs.usda.gov]
• 2. The molecular structure of lignin – GREEN AGROCHEM [greenagrochem.com]
• 3. An Introduction to Model Compounds of Lignin Linking Motifs; Synthesis and Selection Considerations for Reactivity Studies | Semantic Scholar [semanticscholar.org]
• 4. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. research-hub.nrel.gov [research-hub.nrel.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Hydrodeoxygenation of anisole to benzene over an Fe2P catalyst by a direct deoxygenation pathway - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Hydrodeoxygenation of bio-derived anisole to cyclohexane over bi-functional IM-5 zeolite supported Ni catalysts - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Enhancing the anisole hydrodeoxygenation activity over Ni/Nb2O5−x by tuning the oxophilicity of the support - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 19. Research Portal [openresearch.surrey.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols for Anisole Demethylation using Boron Tribromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the demethylation of anisole and other aryl methyl ethers using boron tribromide (BBr₃). Boron tribromide is a powerful and versatile Lewis acid widely employed for the cleavage of ether linkages, a critical transformation in the synthesis of pharmaceuticals and other complex organic molecules.[1][2][3][4]

Introduction

Boron tribromide is a highly effective reagent for the demethylation of aryl methyl ethers, offering the advantage of proceeding under mild conditions, often at or below room temperature.[5][6] This method is generally preferred over harsher techniques that require high temperatures, such as using hydrobromic acid (HBr).[6][7] The reaction's efficacy stems from the strong Lewis acidity of the boron center, which readily coordinates to the ether oxygen, facilitating the cleavage of the C-O bond.[1][4]

Reaction Mechanism

The demethylation of anisole with boron tribromide initiates with the formation of an adduct between the Lewis acidic BBr₃ and the ether oxygen.[1][2][4] This coordination makes the methyl group more susceptible to nucleophilic attack. A bromide ion, either from another BBr₃ molecule or from a charged intermediate, then attacks the methyl group in an Sₙ2-like fashion, leading to the cleavage of the carbon-oxygen bond.[1][2] This process forms methyl bromide and a phenoxy-dibromoborane intermediate (PhOBBr₂), which is subsequently hydrolyzed during aqueous work-up to yield the desired phenol.[1][2] While it was once thought that free bromide was generated, recent studies suggest a more complex mechanism involving bimolecular interactions and charged intermediates to circumvent the high energy barrier of forming free bromide.[1][2] Interestingly, theoretical calculations and experimental data indicate that one equivalent of BBr₃ can demethylate up to three equivalents of anisole, producing triphenoxyborane before hydrolysis.[1][3][8][9]

Quantitative Data Summary

The following table summarizes various reported conditions and yields for the demethylation of aryl methyl ethers using boron tribromide.

Starting Material	BBr₃ Equivalents	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Anisole Derivative	3	Dichloromethane (B109758) (DCM)	0 to RT	Overnight	82	[10]
Anisole Derivative	2.2	Dichloromethane (DCM)	0 to RT	22 h	79	[10]
Anisole Derivative	6	Dichloromethane (DCM)	0 to 45	Overnight	Not specified (impure)	[10]
Anisole Derivative	2	Dichloromethane (DCM)	0	Not specified	Not specified	[10]
Anisole Derivative	2	Dichloromethane (DCM)	-78	Not specified	Not specified	[10]
3,3'-Dimethoxybiphenyl	>2	Dichloromethane (DCM)	-80 to RT	Overnight	77-86	[11]
2-Iodo-3,5-dimethoxybenzaldehyde	Not specified	Dichloromethane (DCM)	-78 to RT	Not specified	Low	[12]

Experimental Protocols

Below are detailed protocols for the demethylation of aryl methyl ethers using boron tribromide.

Protocol 1: General Procedure for Demethylation at 0°C to Room Temperature [10]

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve the aryl methyl ether (1.0 eq) in anhydrous dichloromethane (DCM) (approx. 0.1-0.2 M).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Addition of BBr₃: Under a nitrogen atmosphere, add a 1.0 M solution of boron tribromide in DCM (1.0 to 3.0 eq per methoxy (B1213986) group) dropwise to the stirred solution over 15-30 minutes. The amount of BBr₃ may need to be increased if other Lewis basic functional groups are present.[5]

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Upon completion, cool the reaction mixture back to 0°C and cautiously quench by the slow, dropwise addition of water, saturated aqueous sodium bicarbonate (NaHCO₃), or methanol (B129727) until gas evolution ceases.[7][10][13]

• Work-up:

  • If a precipitate forms, it can be collected by filtration, washed with water, and dried.[10]

  • Alternatively, dilute the mixture with DCM and water. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[7][11]

• Purification: Purify the crude product by recrystallization or column chromatography on silica (B1680970) gel.

Protocol 2: Demethylation at Low Temperature (-78°C) [10]

• Preparation: To a solution of the aryl methyl ether (1.0 eq) in anhydrous DCM in a flame-dried flask under nitrogen, cool the solution to -78°C using a dry ice/acetone bath.

• Addition of BBr₃: Slowly add a solution of boron tribromide (typically 2.0 eq) in DCM.

• Reaction: Stir the reaction at -78°C and allow it to gradually warm to room temperature. The reaction time will vary depending on the substrate.

• Work-up and Purification: Follow the quenching, work-up, and purification steps outlined in Protocol 1.

Handling and Safety Precautions

• Boron tribromide is a corrosive and moisture-sensitive liquid that fumes in air.[11] It reacts violently with water, releasing hydrogen bromide gas. All manipulations should be performed in a well-ventilated fume hood under an inert atmosphere (nitrogen or argon).

• Anhydrous solvents and clean, dry glassware are essential for the success of the reaction.[4]

• Personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

Visualizations

Caption: Experimental workflow for anisole demethylation using boron tribromide.

Caption: Simplified mechanism of anisole demethylation by boron tribromide.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3- Fac" by Richard L. Lord, Andrew L. Korich et al. [scholarworks.gvsu.edu]
• 3. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Demethylation of Methyl Ethers (O-Demethylation) [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. BioKB - Publication [biokb.lcsb.uni.lu]
• 10. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Anisole as an Internal Standard for Gas Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of anisole as an internal standard in gas chromatography (GC) for the quantitative analysis of volatile organic compounds (VOCs) and d-limonene. Anisole (methoxybenzene) is a suitable internal standard for these applications due to its chemical stability, appropriate volatility, and chromatographic separation from common analytes.[1]

Physicochemical Properties of Anisole

A thorough understanding of the physicochemical properties of an internal standard is crucial for its proper handling and application in analytical methods.

Property	Value
Chemical Formula	C₇H₈O
Molecular Weight	108.14 g/mol
Boiling Point	154 °C
Melting Point	-37 °C
Density	0.995 g/mL at 25 °C
Vapor Pressure	10 mmHg at 42.2 °C
Solubility	Soluble in alcohol and ether; slightly soluble in water.
Assay (purity)	≥99.9% (GC)

Source: Sigma-Aldrich, PubChem[2]

Principle of Internal Standard Method

The internal standard method in chromatography is a technique used to improve the precision and accuracy of quantitative analysis. It involves adding a constant, known amount of a non-interfering compound, the internal standard (IS), to all calibration standards and unknown samples. The quantification is then based on the ratio of the analyte's peak area to the internal standard's peak area. This approach effectively corrects for variations in injection volume, sample evaporation, and instrumental drift.[1]

Experimental Workflow

The general workflow for quantitative analysis using an internal standard involves several key steps from standard and sample preparation to data analysis.

Caption: General experimental workflow for GC analysis using an internal standard.

Application 1: Quantification of Volatile Organic Compounds (VOCs) in Ambient Air

This protocol describes the use of anisole as an internal standard for the quantification of VOCs in ambient air samples collected on sorbent tubes, followed by thermal desorption and GC-MS analysis.

Experimental Protocol

1. Preparation of Standard Solutions

• Anisole Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 100 mg of pure anisole.

  • Dissolve it in a suitable solvent (e.g., methanol) in a 100 mL volumetric flask and make up to the mark.

• VOCs Stock Solution (e.g., 1000 µg/mL of each component):

  • Prepare a stock solution containing the target VOCs at a concentration of 1000 µg/mL each in methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by diluting the VOCs stock solution to achieve the desired concentration range (e.g., 100 to 4000 µg/L).[3][4]

  • Add a constant amount of the anisole IS stock solution to each calibration standard to obtain a final IS concentration of, for example, 1000 µg/L.

2. Sample Preparation

• Air samples are collected on sorbent tubes (e.g., Tenax® TA).

• Prior to thermal desorption, a known amount of the anisole internal standard solution is spiked directly onto the sorbent tube.

3. GC-MS Parameters

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977 MSD or equivalent
Column	DB-624 UI, 60 m x 0.25 mm, 1.4 µm
Carrier Gas	Helium, constant flow at 1 mL/min
Oven Program	35 °C (5 min), then ramp at 5 °C/min to 150 °C (hold for 7 min), then ramp at 10 °C/min to 200 °C (hold for 4 min)[5]
Inlet	Thermal Desorber
Desorption Temperature	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)

4. Data Analysis

• Integrate the peak areas of the target VOCs and the anisole internal standard.

• Calculate the peak area ratio of each VOC to the anisole peak area.

• Construct a calibration curve by plotting the peak area ratios against the corresponding concentrations of the VOCs in the calibration standards.

• Determine the concentration of the VOCs in the air samples from the calibration curve.

Quantitative Data Summary

Analyte Class	Average Relative Response Factor (RRF)	% Relative Standard Deviation (RSD)
Toluene, Chlorobenzene, C6-C2 & C3 substituted benzenes	1.280 - 1.601	7.83

Linearity was confirmed in the range of 100 to 4000 µg/L with a relative error within ±30% of the theoretical concentration.[3][4]

Application 2: Quantification of d-Limonene in Orange Oil

This protocol details the use of anisole as an internal standard for the determination of d-limonene content in orange oil by GC-Flame Ionization Detection (FID).

Experimental Protocol

1. Preparation of Standard and Sample Solutions

• Anisole Internal Standard (IS) Solution (e.g., 1 mg/mL):

  • Accurately weigh approximately 100 mg of anisole into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with n-hexane.

• d-Limonene Stock Solution (e.g., 10 mg/mL):

  • Accurately weigh approximately 1 g of d-limonene into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with n-hexane.

• Calibration Standards:

  • Prepare a series of calibration standards by adding varying known amounts of the d-limonene stock solution to volumetric flasks.

  • Add a constant, known amount of the anisole IS solution to each calibration standard.

  • Dilute to the mark with n-hexane.

• Sample Preparation:

  • Accurately weigh a known amount of orange oil into a volumetric flask.

  • Add a known amount of the anisole IS solution.

  • Dilute to the mark with n-hexane.[6]

2. GC-FID Parameters

Parameter	Setting
GC System	Agilent 4890 GC or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-5, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Hydrogen at 1.50 mL/min
Oven Program	40 °C (3 min), then ramp at 3 °C/min to 80 °C, then ramp at 10 °C/min to 230 °C (hold for 10 min)
Inlet Temperature	250 °C
Detector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1

3. Data Analysis

• Integrate the peak areas of d-limonene and anisole.

• Calculate the ratio of the peak area of d-limonene to the peak area of anisole.

• Create a calibration curve by plotting the peak area ratio against the ratio of the mass of d-limonene to the mass of anisole in the standards.

• From the peak area ratio of the sample, determine the mass ratio from the calibration curve and calculate the concentration of d-limonene in the orange oil sample.

Quantitative Data Summary

A calibration curve is constructed by plotting the ratio of the peak area of limonene (B3431351) to the peak area of anisole (AL/Aa) against the ratio of the mass of limonene to the mass of anisole (mL/mA).[7] The concentration of d-limonene in the unknown sample is then determined by interpolation from this curve.

Application 3: Analysis of Volatile Flavor Compounds in Beverages by Headspace GC-MS

This protocol outlines the use of anisole as an internal standard for the quantitative analysis of volatile flavor compounds in beverages using static headspace GC-MS.

Experimental Protocol

1. Preparation of Solutions

• Anisole Internal Standard (IS) Stock Solution (e.g., 100 µg/mL):

  • Prepare a stock solution of anisole in ethanol.

• Analyte Stock Solution:

  • Prepare a stock solution containing the target flavor compounds (e.g., ethyl acetate, isobutanol, isoamyl acetate) in ethanol.

• Calibration Standards:

  • Prepare a series of calibration standards in a matrix mimicking the sample (e.g., ethanol/water mixture).

  • Spike each standard with the analyte stock solution to cover the expected concentration range.

  • Add a constant amount of the anisole IS stock solution to each standard.

2. Sample Preparation

• Place a known amount of the beverage sample (e.g., 8 g) into a 20 mL headspace vial.[8]

• Add a salt (e.g., 2 g of NaCl) to increase the ionic strength and promote the release of volatiles.[9]

• Spike the sample with the anisole IS to achieve a final concentration of, for example, 1 ppm.[8]

• Immediately seal the vial.

3. Headspace GC-MS Parameters

Parameter	Setting
Headspace Sampler	Static Headspace System
Equilibration Temp.	50 °C
Equilibration Time	10 min
Injection Volume	1 mL of headspace gas
GC System	GC-MS system
Column	VF-1701-MS or similar mid-polarity column
Carrier Gas	Helium at 1 mL/min
Oven Program	Isothermal or temperature programmed based on analytes
Inlet Temperature	200 °C
MS Transfer Line Temp.	250 °C

4. Data Analysis

• Follow the same data analysis procedure as described in Application 1 to quantify the target flavor compounds.

Logical Relationship Diagram for Internal Standard Selection

Caption: Key considerations for selecting a suitable internal standard.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Anisole analytical standard 100-66-3 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Establishment, evaluation and application of a gas chromatography-mass spectrometry method for quantification of volatile organic compounds in ambient air using anisole as an internal standard | Macedonian Journal of Chemistry and Chemical Engineering [mjcce.org.mk]
• 5. agilent.com [agilent.com]
• 6. odinity.com [odinity.com]
• 7. cdn.prexams.com [cdn.prexams.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Nitration of Anisole for the Synthesis of Nitroanisole Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the nitration of anisole to produce a mixture of nitroanisole isomers, primarily the ortho and para isomers. Anisole undergoes electrophilic aromatic substitution when treated with a nitrating mixture of concentrated nitric and sulfuric acids. The methoxy (B1213986) group of anisole is an activating, ortho-para directing group, leading to the preferential formation of 2-nitroanisole (B33030) and 4-nitroanisole. This application note includes a comprehensive experimental protocol, data on isomer distribution, and methods for the separation and purification of the resulting products.

Introduction

The nitration of aromatic compounds is a fundamental reaction in organic synthesis, providing key intermediates for the production of pharmaceuticals, dyes, and other specialty chemicals. Anisole (methoxybenzene) is an activated aromatic compound that readily undergoes nitration. The electron-donating methoxy group increases the electron density of the aromatic ring, facilitating the attack by the electrophilic nitronium ion (NO₂⁺). This directing group favors the substitution at the ortho and para positions.[1][2] Controlling the reaction conditions, particularly temperature, is crucial to optimize the yield of the desired isomer and minimize the formation of byproducts.[1]

Data Presentation

The nitration of anisole typically yields a mixture of ortho, para, and a small amount of meta isomers. The ratio of these isomers is influenced by reaction conditions such as temperature and the composition of the nitrating mixture.

Table 1: Isomer Distribution in the Nitration of Anisole

Isomer	Position of Nitro Group	Percentage (%)
o-nitroanisole	2	30-40
m-nitroanisole	3	0-2
p-nitroanisole	4	60-70

Note: The exact isomer distribution can vary based on specific reaction conditions. Generally, the para isomer is favored due to reduced steric hindrance compared to the ortho position.[3]

Table 2: Physical Properties of Nitroanisole Isomers

Isomer	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
o-nitroanisole	153.14	9.5	277
m-nitroanisole	153.14	38-39	258
p-nitroanisole	153.14	51-54	260

Experimental Protocols

Protocol 1: Nitration of Anisole

This protocol describes the synthesis of a mixture of nitroanisole isomers.

Materials:

• Anisole

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Distilled Water

• Sodium Bicarbonate (NaHCO₃) solution (5%)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask (100 mL)

• Dropping funnel

• Magnetic stirrer and stir bar

• Beaker (250 mL)

• Separatory funnel

• Erlenmeyer flask

Procedure:

• Preparation of the Nitrating Mixture: In a separate flask, carefully and slowly add 5 mL of concentrated nitric acid to 5 mL of concentrated sulfuric acid. Cool this mixture in an ice bath.

• Reaction Setup: Place 5.4 g (0.05 mol) of anisole in a 100 mL round-bottom flask and cool it in an ice bath.

• Nitration: While stirring the cooled anisole, slowly add the cold nitrating mixture dropwise from the dropping funnel over a period of 30 minutes. Maintain the reaction temperature below 10°C throughout the addition.

• Reaction Completion: After the addition is complete, continue stirring the reaction mixture in the ice bath for another 30 minutes.

• Work-up:

  • Pour the reaction mixture slowly onto 50 g of crushed ice in a 250 mL beaker with stirring.

  • Separate the oily layer of nitroanisole isomers using a separatory funnel.

  • Wash the organic layer sequentially with 20 mL of cold water, 20 mL of 5% sodium bicarbonate solution, and finally with 20 mL of cold water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Decant the dried liquid into a pre-weighed flask to determine the crude yield.

Protocol 2: Separation of o- and p-Nitroanisole by Column Chromatography

Materials:

• Crude nitroanisole mixture

• Silica (B1680970) gel (60-120 mesh)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Chromatography column

• Collection flasks

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Sample Loading: Dissolve the crude nitroanisole mixture in a minimum amount of the eluent (e.g., hexane:ethyl acetate 95:5) and load it onto the top of the silica gel column.

• Elution: Elute the column with a hexane:ethyl acetate solvent system. The less polar o-nitroanisole will elute first, followed by the more polar p-nitroanisole.

• Fraction Collection: Collect the fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Solvent Evaporation: Combine the fractions containing the pure isomers and remove the solvent using a rotary evaporator to obtain the separated products.

Protocol 3: Purification of p-Nitroanisole by Recrystallization

Materials:

• Crude p-nitroanisole

• Ethanol (B145695)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Dissolution: Dissolve the crude p-nitroanisole in a minimum amount of hot ethanol in an Erlenmeyer flask.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystals of p-nitroanisole will start to form.

• Complete Crystallization: Place the flask in an ice bath to complete the crystallization process.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol.

• Drying: Dry the purified crystals in a desiccator.

Mandatory Visualization

Caption: Experimental workflow for the nitration of anisole and purification of isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. yield a mixture of ortho and para nitro anisole 2-Nitroantsole (1) ortho .. [askfilo.com]

Application Notes and Protocols: Anisole as a Versatile Starting Material for the Synthesis of Substituted Phenols

For Researchers, Scientists, and Drug Development Professionals

Anisole, or methoxybenzene, serves as a highly versatile and cost-effective starting material in organic synthesis for the preparation of a wide array of substituted phenols. Its methoxy (B1213986) group provides a key functionality that can be exploited in several ways: as an activating and directing group for electrophilic aromatic substitution, as a directing group for ortho-metalation, and as a protecting group for the phenolic hydroxyl. This document provides detailed application notes and protocols for the synthesis of substituted phenols from anisole, focusing on key synthetic strategies.

Introduction: The Strategic Advantage of Anisole

The use of anisole as a precursor for substituted phenols offers several advantages in multi-step synthesis. The methyl ether is generally stable to a variety of reaction conditions, allowing for functionalization of the aromatic ring. The methoxy group is a strong ortho, para-directing group, which enhances the reactivity of the benzene (B151609) ring towards electrophilic attack compared to benzene itself.[1][2][3] Subsequently, the methyl group can be selectively cleaved to unmask the phenol (B47542), a critical step in the synthesis of many biologically active compounds and advanced materials.

Synthetic Strategies and Protocols

There are three primary strategies for the functionalization of anisole to produce substituted phenols:

• Electrophilic Aromatic Substitution followed by Demethylation: This is the most common approach, leveraging the activating nature of the methoxy group.

• Directed Ortho-Metalation (DoM) followed by Electrophilic Quench and Demethylation: This strategy provides exclusive access to ortho-substituted phenols.

• Fries Rearrangement of Anisole-Derived Acyl Compounds: This method allows for the synthesis of hydroxyaryl ketones.

The final step in all these strategies is the demethylation of the substituted anisole to the corresponding phenol.

Electrophilic Aromatic Substitution of Anisole

Anisole readily undergoes electrophilic aromatic substitution reactions, yielding predominantly a mixture of ortho and para isomers.[3] The para isomer is often the major product due to reduced steric hindrance.

Common Electrophilic Substitution Reactions:

• Nitration: Introduction of a nitro group.

• Halogenation: Introduction of a halogen (Br, Cl).

• Friedel-Crafts Acylation: Introduction of an acyl group.[4][5]

• Friedel-Crafts Alkylation: Introduction of an alkyl group.[4]

Table 1: Representative Yields for Electrophilic Substitution of Anisole

Reaction	Reagents	Product(s)	Yield (%)	Reference
Nitration	Conc. HNO₃, Conc. H₂SO₄	2-Nitroanisole & 4-Nitroanisole	Mixture	[6]
Bromination	Br₂, Acetic Acid	2-Bromoanisole & 4-Bromoanisole	Mixture (para major)	[6]
Acylation	Acetic Anhydride	4-Methoxyacetophenone	-	[3][5]

Experimental Protocol: Nitration of Anisole

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 20 mL of concentrated sulfuric acid to 0°C in an ice bath.

• Addition of Anisole: Slowly add 10.8 g (0.1 mol) of anisole to the cooled sulfuric acid with continuous stirring.

• Nitrating Mixture: Prepare a nitrating mixture by slowly adding 8.0 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid, keeping the temperature below 10°C.

• Reaction: Add the nitrating mixture dropwise to the anisole-sulfuric acid solution over 30 minutes, maintaining the reaction temperature below 10°C.

• Quenching: After the addition is complete, stir the mixture for an additional hour at room temperature. Pour the reaction mixture slowly onto 200 g of crushed ice.

• Workup: The product mixture (ortho- and para-nitroanisole) will separate as an oil. Separate the oil and wash it with water, followed by a 5% sodium bicarbonate solution, and finally with water again. Dry the product over anhydrous magnesium sulfate.

• Purification: Separate the ortho and para isomers by fractional distillation or column chromatography.

Directed Ortho-Metalation (DoM) of Anisole

Directed ortho-metalation allows for the exclusive functionalization of the ortho position of the anisole ring.[7] The methoxy group acts as a directed metalation group (DMG), coordinating to an organolithium reagent (typically n-butyllithium), which facilitates the deprotonation of the adjacent ortho proton.[7][8] The resulting aryllithium species can then be quenched with various electrophiles.

Experimental Protocol: Ortho-Carboxylation of Anisole

• Reaction Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add a solution of 10.8 g (0.1 mol) of anisole in 100 mL of dry diethyl ether.

• Lithiation: Cool the solution to 0°C and add 69 mL of a 1.6 M solution of n-butyllithium in hexanes (0.11 mol) dropwise over 30 minutes. Allow the reaction to stir at room temperature for 2 hours.[8]

• Quenching with CO₂: Cool the reaction mixture to -78°C (dry ice/acetone bath) and bubble dry carbon dioxide gas through the solution for 1 hour. Alternatively, pour the reaction mixture onto an excess of crushed dry ice.

• Workup: Allow the mixture to warm to room temperature and quench with 50 mL of water. Acidify the aqueous layer with 2 M HCl to a pH of ~2.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure to yield 2-methoxybenzoic acid, which can be further purified by recrystallization.

Fries Rearrangement

The Fries rearrangement is a reaction of a phenolic ester to a hydroxyaryl ketone, catalyzed by a Lewis acid.[9][10] While anisole itself does not undergo this reaction, it can be converted to an intermediate that does. For example, demethylation of an acylated anisole (from Friedel-Crafts) to a phenolic ester, followed by Fries rearrangement, can be a route to hydroxyaryl ketones. A more direct application is the anionic ortho-Fries rearrangement of O-aryl carbamates, which can be prepared from the corresponding phenols derived from anisole.[11][12]

Table 2: Regioselectivity in Fries Rearrangement

Reaction Condition	Major Product	Rationale	Reference
Low Temperature	para-isomer	Thermodynamic control	[9]
High Temperature	ortho-isomer	Kinetic control, chelation with catalyst	[9]
Non-polar solvent	ortho-isomer	Favors intramolecular reaction	[9]
Polar solvent	para-isomer	Favors intermolecular reaction	[9]

Demethylation of Substituted Anisoles

The final and crucial step is the cleavage of the methyl ether to reveal the phenol. This can be achieved under various conditions, with the choice of reagent depending on the other functional groups present in the molecule.

Common Demethylation Reagents:

• Boron Tribromide (BBr₃): A powerful and widely used reagent for cleaving methyl ethers.

• Hydrobromic Acid (HBr) or Hydroiodic Acid (HI): Strong protic acids that can effect demethylation, often at elevated temperatures.[3]

• Lewis Acids: Such as aluminum chloride (AlCl₃).

• Heterogeneous Catalysis: For example, using modified MoS₂ catalysts under hydrogen pressure.[13][14][15]

Table 3: Conditions for Demethylation of Anisole to Phenol

Catalyst/Reagent	Temperature (°C)	Pressure	Conversion (%)	Selectivity to Phenol (%)	Reference
MoS₂–H₄Nb₂O₇-160	270	3 MPa H₂	97.7	98.0	[13][14][15]
Alumina (Al₂O₃)	-	H₂	High	Varies with other products	[16]

Experimental Protocol: Demethylation of 4-Methoxyacetophenone with BBr₃

• Reaction Setup: Dissolve 1.50 g (10 mmol) of 4-methoxyacetophenone in 50 mL of dry dichloromethane (B109758) in a flame-dried, three-necked flask under a nitrogen atmosphere.

• Addition of BBr₃: Cool the solution to -78°C (dry ice/acetone bath). Slowly add 12 mL of a 1.0 M solution of boron tribromide in dichloromethane (12 mmol) dropwise.

• Reaction: Stir the reaction mixture at -78°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quenching: Cool the reaction mixture to 0°C and slowly add 20 mL of water to quench the excess BBr₃.

• Extraction: Separate the layers and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Workup: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure to yield 4-hydroxyacetophenone, which can be purified by recrystallization or column chromatography.

Conclusion

Anisole is a cornerstone starting material for the synthesis of substituted phenols, offering a range of strategic options for introducing functionality onto the aromatic ring. By selecting the appropriate synthetic route—electrophilic substitution, directed ortho-metalation, or a rearrangement strategy—and a suitable demethylation protocol, researchers can access a vast chemical space of substituted phenols for applications in drug discovery, materials science, and agrochemicals. Careful consideration of regioselectivity and the compatibility of functional groups with the chosen reaction conditions is paramount for successful synthesis.

References

• 1. brainly.in [brainly.in]
• 2. quora.com [quora.com]
• 3. Anisole - Wikipedia [en.wikipedia.org]
• 4. allen.in [allen.in]
• 5. brainly.in [brainly.in]
• 6. youtube.com [youtube.com]
• 7. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 8. mmlab.uoc.gr [mmlab.uoc.gr]
• 9. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 10. Fries Rearrangement [organic-chemistry.org]
• 11. Anionic ortho-Fries Rearrangement, a Facile Route to Arenol-Based Mannich Bases [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. Highly selective demethylation of anisole to phenol over H4Nb2O7 modified MoS2 catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Highly selective demethylation of anisole to phenol over H4Nb2O7 modified MoS2 catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. Reductive Dealkylation of Anisole and Phenetole: Towards Practical Lignin Conversion - PMC [pmc.ncbi.nlm.nih.gov]

Anisole as a Quencher in Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In solid-phase peptide synthesis (SPPS), the final cleavage of the peptide from the resin support and the simultaneous removal of side-chain protecting groups are critical steps that significantly impact the yield and purity of the final product. During this process, which is typically conducted in strong acidic conditions (e.g., with trifluoroacetic acid - TFA), highly reactive carbocations are generated from the cleavage of protecting groups such as tert-butyl (tBu) and benzyl (B1604629) (Bzl). These electrophilic species can subsequently modify sensitive amino acid residues, leading to undesirable side products. Anisole, a simple and effective aromatic ether, is widely employed as a "quencher" or "scavenger" to trap these reactive carbocations, thereby preventing side reactions and ensuring the integrity of the synthesized peptide.

This document provides detailed application notes on the use of anisole as a scavenger in peptide synthesis, including its mechanism of action, quantitative data on its use in various cleavage cocktails, and detailed experimental protocols.

Mechanism of Action

Anisole functions as a carbocation scavenger through electrophilic aromatic substitution. The electron-rich aromatic ring of anisole is susceptible to attack by the electrophilic carbocations generated during the cleavage of protecting groups. The methoxy (B1213986) group (-OCH3) is an activating group, which makes the ortho and para positions of the benzene (B151609) ring particularly nucleophilic. When a carbocation, such as a tert-butyl cation, is generated, it will preferentially react with anisole rather than with sensitive amino acid residues like tryptophan, methionine, or cysteine. This reaction effectively neutralizes the reactive carbocation, preventing it from causing deleterious side reactions such as alkylation of the indole (B1671886) ring of tryptophan.[1]

Data Presentation: Anisole in Cleavage Cocktails

Anisole is a common component of many standard cleavage cocktails used in both Boc/Bzl and Fmoc/tBu solid-phase peptide synthesis strategies. Its concentration is typically in the range of 2-5% (v/v). Below is a summary of common cleavage cocktails containing anisole and their recommended applications.

Cleavage Cocktail	Composition (v/v)	Key Scavengers	Recommended Applications
Reagent R	90% TFA, 5% Thioanisole, 3% 1,2-Ethanedithiol (B43112) (EDT), 2% Anisole	Anisole, Thioanisole, EDT	Particularly effective for peptides containing arginine residues with sulfonyl protecting groups (e.g., Tos, Pmc, Pbf). Also recommended for tryptophan-containing peptides.[2]
Cocktail with DMS	HF/DMS/Anisole (10:1:1)	Anisole, Dimethyl Sulfide (DMS)	Used in HF cleavage protocols for peptides that do not contain cysteine.
General Purpose TFA Cocktail	87.5% TFA, 5% Thioanisole, 3% EDT, 2.5% Triisopropylsilane (TIS), 2% Anisole	Anisole, Thioanisole, EDT, TIS	A broad-spectrum cocktail for the cleavage of peptides with a variety of sensitive residues.
HF Cocktail for Cysteine-containing Peptides	HF/Anisole/DMS/p-Thiocresol (10:1:1:0.2)	Anisole, DMS, p-Thiocresol	Specifically designed for HF cleavage of peptides containing cysteine to prevent side reactions at the thiol group.

Experimental Protocols

Protocol 1: Standard TFA Cleavage of a Peptide from Wang Resin using a Cocktail Containing Anisole

This protocol is suitable for the cleavage of peptides synthesized on acid-labile resins such as Wang resin, using a standard TFA-based cleavage cocktail containing anisole.

Materials:

• Peptide-resin (dried under vacuum)

• Trifluoroacetic acid (TFA), reagent grade

• Anisole

• Thioanisole

• 1,2-Ethanedithiol (EDT)

• Cold diethyl ether

• Reaction vessel (e.g., a polypropylene (B1209903) syringe with a frit or a glass reaction vessel)

• Shaker or rocker

• Centrifuge and centrifuge tubes

• Nitrogen or argon gas line

Procedure:

• Resin Preparation:

  • Place the dried peptide-resin (e.g., 100 mg) in a suitable reaction vessel.

  • Wash the resin with dichloromethane (B109758) (DCM) (3 x 1 mL) to swell the resin and remove any residual solvents.

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Cleavage Cocktail Preparation (Reagent R):

  • In a fume hood, prepare the cleavage cocktail fresh before use. For 10 mL of cocktail, mix:

    • 9.0 mL of TFA

    • 0.5 mL of thioanisole

    • 0.3 mL of 1,2-ethanedithiol (EDT)

    • 0.2 mL of anisole

  • Mix the components thoroughly.

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin (approximately 1-2 mL per 100 mg of resin).

  • Seal the reaction vessel and place it on a shaker or rocker at room temperature.

  • Allow the reaction to proceed for 2-4 hours. The reaction time may need to be optimized depending on the peptide sequence and protecting groups.

• Peptide Precipitation:

  • Filter the cleavage mixture into a clean centrifuge tube, separating the resin beads.

  • Wash the resin with a small amount of fresh TFA (e.g., 0.5 mL) and combine the filtrates.

  • In a fume hood, add the TFA filtrate dropwise to a 10-fold volume of cold diethyl ether. A white precipitate of the crude peptide should form.

• Peptide Isolation and Washing:

  • Incubate the peptide/ether suspension at -20°C for at least 30 minutes to maximize precipitation.

  • Centrifuge the suspension to pellet the peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet with cold diethyl ether (2-3 times) to remove residual scavengers and cleaved protecting groups.

  • After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture with 0.1% TFA) for analysis by HPLC and mass spectrometry.

Visualizations

Solid-Phase Peptide Synthesis (SPPS) Workflow

Caption: General workflow of solid-phase peptide synthesis (SPPS).

Peptide Cleavage and Carbocation Scavenging

Caption: Role of anisole in quenching carbocations during peptide cleavage.

Logical Relationship of Anisole in Preventing Side Reactions

Caption: Logical flow of how anisole prevents side reactions in peptide synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Friedel-Crafts Acylation of Anisole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Friedel-Crafts acylation of anisole.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Friedel-Crafts acylation of anisole?

A1: The most prevalent side reactions include:

• Polysubstitution: Although less common than in Friedel-Crafts alkylation, polysubstitution can occur, leading to the introduction of more than one acyl group onto the anisole ring. This is more likely with highly activated aromatic rings and an excess of the acylating agent.

• Dealkylation: Strong Lewis acids, such as aluminum chloride (AlCl₃), can catalyze the cleavage of the methyl ether in anisole, leading to the formation of phenol. Phenol itself can then be acylated, resulting in undesired byproducts.

• Complex Formation: The ketone product forms a stable complex with the Lewis acid catalyst, which can inhibit further reaction and necessitates the use of stoichiometric amounts of the catalyst.[1]

• Tar Formation: At elevated temperatures or with prolonged reaction times, decomposition of starting materials and products can lead to the formation of dark, tarry materials.

Q2: Why is my product yield consistently low?

A2: Low yields in Friedel-Crafts acylation of anisole can stem from several factors:

• Catalyst Inactivity: Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture. Any water in your solvent, glassware, or reagents will react with and deactivate the catalyst. It is crucial to maintain anhydrous (dry) conditions.[1]

• Insufficient Catalyst: Due to the formation of a stable complex between the ketone product and the Lewis acid, a stoichiometric amount (or even a slight excess) of the catalyst is often required for the reaction to go to completion.[1]

• Suboptimal Temperature: The reaction temperature significantly influences the yield. While some reactions proceed at room temperature, others may require cooling to control the exothermicity or gentle heating to proceed at a reasonable rate. Excessively high temperatures can promote side reactions and decomposition.

• Poor Reagent Quality: The purity of anisole, the acylating agent (e.g., acetyl chloride or acetic anhydride), and the Lewis acid is critical. Impurities can interfere with the reaction and lead to the formation of byproducts.

Q3: How can I control the regioselectivity (ortho- vs. para-acylation) of the reaction?

A3: The methoxy (B1213986) group of anisole is an ortho-, para-director. The para-isomer is generally the major product due to steric hindrance at the ortho positions. To enhance para-selectivity:

• Choice of Catalyst: The size and nature of the Lewis acid catalyst can influence the ortho/para ratio.

• Reaction Temperature: Lower temperatures generally favor the formation of the para-isomer.

• Solvent: The polarity of the solvent can affect the transition state and thus the isomer distribution.

Q4: What is the purpose of quenching the reaction with ice and hydrochloric acid?

A4: Quenching the reaction mixture with ice and concentrated hydrochloric acid serves two primary purposes:

• Decomposition of the Catalyst-Ketone Complex: The water hydrolyzes the aluminum chloride complex with the ketone product, liberating the desired product.

• Dissolution of Aluminum Salts: The hydrochloric acid converts the aluminum hydroxides formed during quenching into water-soluble aluminum salts (AlCl₃), which facilitates their removal during the aqueous workup. The use of ice helps to control the highly exothermic reaction of water with excess aluminum chloride.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction fails to start or proceeds very slowly.	1. Inactive catalyst due to moisture. 2. Deactivated anisole derivative (if using a substituted anisole with electron-withdrawing groups). 3. Insufficient catalyst loading.	1. Ensure all glassware is oven-dried. Use anhydrous solvents and fresh, high-purity reagents. 2. Confirm the electronic nature of substituents on the anisole ring. 3. Increase the molar ratio of the Lewis acid catalyst to the anisole.
Formation of multiple products observed by TLC or NMR.	1. Polysubstitution. 2. Formation of both ortho and para isomers. 3. Presence of byproducts from side reactions (e.g., dealkylation).	1. Use a 1:1 molar ratio of anisole to the acylating agent. 2. Optimize reaction conditions (lower temperature, different solvent) to favor one isomer. Purify the product mixture using column chromatography or recrystallization. 3. Use milder reaction conditions or a less aggressive Lewis acid.
Dark, tarry material forms in the reaction flask.	1. Reaction temperature is too high. 2. Prolonged reaction time.	1. Maintain a lower reaction temperature, potentially using an ice bath to control the initial exotherm. 2. Monitor the reaction progress by TLC and quench the reaction as soon as the starting material is consumed.
Difficulty in separating organic and aqueous layers during workup.	1. Incomplete quenching of the aluminum chloride complex. 2. Formation of insoluble aluminum hydroxides.	1. Ensure the reaction mixture is poured slowly into a vigorously stirred mixture of ice and concentrated HCl. 2. Add more concentrated HCl to the workup mixture to dissolve the aluminum salts.

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts in the Acylation of Anisole

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Yield (%)	Para:Ortho Ratio
AlCl₃	Acetyl Chloride	Dichloromethane (B109758)	0 to RT	~85-95	>95:5
FeCl₃	Acetic Anhydride	None	120	92	100:0
ZnCl₂	Acetic Anhydride	None	100	90	95:5
Zeolite H-BEA	Acetic Anhydride	None	150	98	>99:1
Bi(OTf)₃	Acetyl Chloride	Nitromethane	60	94	98:2

Table 2: Effect of Solvent on the Acylation of Anisole with Acetyl Chloride and AlCl₃

Solvent	Dielectric Constant (ε)	Yield (%)	Para:Ortho Ratio
Carbon Disulfide	2.6	93	98:2
Dichloromethane	8.9	91	96:4
Nitrobenzene	34.8	85	80:20

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Anisole with Acetyl Chloride and Aluminum Chloride

Materials:

• Anisole (1.0 eq)

• Acetyl chloride (1.1 eq)

• Anhydrous aluminum chloride (1.2 eq)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid

• 5% Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing calcium chloride).

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.2 eq) and anhydrous DCM.

• Acylating Agent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl chloride (1.1 eq) to the stirred suspension.

• Substrate Addition: Dissolve anisole (1.0 eq) in anhydrous DCM and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water, 5% sodium bicarbonate solution, and brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or hexane) or by column chromatography on silica (B1680970) gel.

Visualizations

Caption: A generalized experimental workflow for the Friedel-Crafts acylation of anisole.

Caption: The three key steps in the Friedel-Crafts acylation mechanism.

References

• 1. scirp.org [scirp.org]

Optimizing reaction conditions for the synthesis of anisole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of anisole.

Troubleshooting Guide

Issue 1: Low Yield of Anisole

Q1: My anisole synthesis via Williamson ether synthesis is resulting in a low yield. What are the potential causes and how can I improve it?

A1: Low yields in anisole synthesis can stem from several factors. Here are the most common causes and their solutions:

• Incomplete Deprotonation of Phenol (B47542): The formation of the sodium phenoxide is crucial. Ensure you are using a sufficiently strong base and that the reaction has gone to completion before adding the methylating agent.

• Suboptimal Reaction Temperature: The temperature plays a critical role. For the reaction with dimethyl sulfate (B86663), maintaining a temperature between 40-50°C is recommended to ensure a good reaction rate without promoting side reactions.[1]

• Insufficient Reaction Time: Some protocols require extended refluxing to drive the reaction to completion. For instance, one procedure specifies refluxing for fifteen hours.[2] Shortening this time can significantly decrease the yield.[2]

• Hydrolysis of the Methylating Agent: Methylating agents like dimethyl sulfate can hydrolyze in the presence of water, especially at elevated temperatures. Using anhydrous solvents and ensuring dry glassware can mitigate this.[3]

• Side Reactions: C-alkylation of the phenoxide ion can occur, leading to byproducts and reducing the yield of the desired O-alkylation product (anisole). The choice of solvent can influence the ratio of C- to O-alkylation.

Issue 2: Presence of Impurities in the Final Product

Q2: After purification, my anisole still contains impurities. What are the likely impurities and how can I remove them?

A2: Common impurities include unreacted phenol, byproducts from side reactions, and residual solvent.

• Unreacted Phenol: If the reaction has not gone to completion, you will have leftover phenol. Washing the organic layer with a dilute sodium hydroxide (B78521) solution can help remove unreacted phenol by converting it to the water-soluble sodium phenoxide.

• C-Alkylation Products: As mentioned, C-alkylation can lead to impurities. Careful fractional distillation is the most effective way to separate anisole (boiling point: 153-154°C) from these higher-boiling byproducts.[1][2]

• Dimethyl Sulfate: This reagent is toxic and must be completely removed.[2] Heating the reaction mixture to boiling after the initial reaction can help destroy any excess dimethyl sulfate.[1] Subsequent extraction and distillation will further purify the product.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing anisole?

A1: The most common and versatile laboratory method for preparing anisole is the Williamson ether synthesis.[3][4][5][6] This method involves the reaction of sodium phenoxide with a methylating agent, such as methyl iodide or dimethyl sulfate.[4][5][6]

Q2: What are the key reagents and their roles in the Williamson synthesis of anisole?

A2: The key reagents are:

• Phenol: The starting material that provides the aromatic ring and the oxygen atom.[3][4]

• A Strong Base (e.g., Sodium Hydroxide): Used to deprotonate phenol to form the more nucleophilic sodium phenoxide.[1][3][4]

• A Methylating Agent (e.g., Dimethyl Sulfate or Methyl Iodide): Provides the methyl group that attaches to the oxygen atom.[1][3][4]

Q3: Are there alternative methods for anisole synthesis?

A3: Yes, other methods include:

• Methylation of Phenol: This involves the direct methylation of phenol using a methylating agent in the presence of a base.[3][5]

• Dow Process: An industrial method that involves the reaction of phenol with methanol (B129727) in the presence of a solid acid catalyst.[3]

Q4: What safety precautions should I take when synthesizing anisole?

A4: Dimethyl sulfate is a highly toxic and carcinogenic reagent.[2][7] It is crucial to handle it with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[2] Ammonia should be kept on hand as a specific antidote to neutralize any spills.[2] Anisole itself is flammable.[8]

Quantitative Data

Table 1: Comparison of Reaction Conditions and Yields for Anisole Synthesis

Methylating Agent	Base	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Dimethyl Sulfate	Sodium Hydroxide	Water	<10 (addition), then reflux	15 hours	72-75	[2]
Dimethyl Sulfate	Sodium Hydroxide	Water	40-50	Not specified	90	[1]
Sodium Methyl Sulfate	Sodium Hydroxide	Water	105 ± 5	6 hours	95.54	[9]
Dimethyl Sulfate	Sodium Hydroxide	Water	10-30 (addition), then 40, then reflux	2 hours	>90	[10]
Methyl Iodide	Sodium Hydroxide	Not specified	Not specified	Not specified	Not specified	[4]

Experimental Protocols

Protocol 1: Synthesis of Anisole using Dimethyl Sulfate

This protocol is adapted from Organic Syntheses.[2]

• Preparation of Sodium Phenoxide: In a 5-liter, three-necked, round-bottomed flask equipped with a stirrer, separatory funnel, and reflux condenser, dissolve 235 g (2.5 moles) of phenol and 100 g (2.5 moles) of sodium hydroxide in 1 liter of water. Cool the mixture to below 10°C in an ice-salt bath with stirring.

• Methylation: Slowly add 315 g (2.5 moles) of dimethyl sulfate through the separatory funnel over about one hour, maintaining the temperature below 10°C.

• Second Addition: After the addition is complete, heat the mixture on a water bath for 30 minutes. Then, add another solution of 235 g (2.5 moles) of phenol and 100 g (2.5 moles) of sodium hydroxide in 1 liter of water over fifteen minutes.

• Reflux: Vigorously reflux the mixture for fifteen hours.

• Workup: Cool the mixture and separate the anisole layer. Extract the aqueous layer with approximately 200 cc of benzene.

• Purification: Combine the organic layers, wash once with water, and dry over anhydrous calcium chloride. Fractionally distill the mixture, collecting the fraction boiling at 153-154°C. The expected yield is 388-405 g (72-75%).

Visualizations

Caption: Williamson Ether Synthesis Pathway for Anisole.

Caption: Experimental Workflow for Anisole Synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Give three methods of preparation of anisole. - askIITians [askiitians.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Optimizing Anisole Procurement Strategies For Cost Savings | Chemical Bull [chemicalbull.com]
• 6. Anisole - Sciencemadness Wiki [sciencemadness.org]
• 7. Page loading... [guidechem.com]
• 8. Anisole - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. CN1036454C - Preparation method of anisole - Google Patents [patents.google.com]

Technical Support Center: Purification of Anisole by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals purifying anisole from a reaction mixture by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of anisole and its common impurities?

A1: The boiling point is a critical parameter for designing a successful distillation protocol. Anisole has a boiling point of approximately 154°C.[1][2][3][4][5] The boiling points of common impurities from synthesis, such as the Williamson ether synthesis, are listed in the table below.

Q2: Should I use simple or fractional distillation to purify anisole?

A2: Fractional distillation is recommended when separating liquids with boiling points that are close to each other (less than 70°C difference).[6] Given that the boiling point of anisole (154°C) is relatively close to that of a potential impurity like phenol (B47542) (181.7°C), fractional distillation will provide a much better separation than simple distillation.[1][2][3][7][8][9]

Q3: Does anisole form an azeotrope with water?

A3: Yes, anisole forms a binary azeotrope with water. The azeotrope boils at 95.5°C and consists of 59.5% water by weight.[10][11][12] This is important to consider if water is present in your reaction mixture, as it will distill over at a lower temperature than pure anisole.

Q4: How can I improve the efficiency of my fractional distillation?

A4: To improve the separation efficiency of your fractional distillation, you can:

• Increase the surface area of the fractionating column: This can be achieved by using a column packed with materials like Raschig rings, Vigreux indentations, or metal sponges.[13] This provides more "theoretical plates" for the vapor to condense and re-vaporize on, leading to a better separation.[6][14]

• Insulate the column: Wrapping the column with glass wool or aluminum foil minimizes heat loss to the surroundings, maintaining the temperature gradient necessary for efficient separation.[13][14]

• Control the heating rate: A slow and steady heating rate allows for proper equilibration between the liquid and vapor phases within the column, which is crucial for good separation.[13]

Troubleshooting Guide

Problem 1: The collected distillate is cloudy.

Possible Cause	Solution
"Bumping" or "puking" of the boiling mixture: The crude mixture boiled too vigorously and was carried over into the condenser.[15]	Reduce the heating rate to ensure smooth boiling. Ensure the distilling flask is not more than two-thirds full.
Water contamination: If the distillate is collected at a temperature around 95.5°C, the cloudiness is likely due to the water-anisole azeotrope.[10][11][12]	Collect this initial fraction separately. Once the temperature rises and stabilizes near the boiling point of pure anisole, switch to a new collection flask. The subsequent fractions should be clear.
Presence of an emulsion: Vigorous agitation of a mixture of immiscible liquids can lead to the formation of an emulsion.	Allow the distillate to stand. The layers may separate over time. If not, a separatory funnel can be used to separate the aqueous and organic layers.

Problem 2: Poor separation of anisole from impurities.

Possible Cause	Solution
Distillation rate is too fast: Rapid distillation does not allow for sufficient equilibration between the vapor and liquid phases in the fractionating column.[13]	Decrease the heating rate to allow for a slow and steady collection of the distillate, ideally one to two drops per second.
Inefficient fractionating column: The column may not have enough theoretical plates for the separation.	Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.[13]
Fluctuating heat source: Unstable heating can disrupt the temperature gradient within the column.	Use a heating mantle with a stirrer or an oil bath for a more uniform and stable heat supply.

Problem 3: The temperature reading on the thermometer is unstable.

Possible Cause	Solution
Improper thermometer placement: The thermometer bulb is not positioned correctly at the vapor outlet to the condenser.	Adjust the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser.
Boiling has not yet reached equilibrium: The system has not yet stabilized.	Allow the distillation to proceed for some time until a steady reflux is observed in the column and the temperature stabilizes.
The mixture contains multiple components with different boiling points: The temperature will plateau at the boiling point of each component as it distills.	This is expected during fractional distillation. Record the temperature ranges for each fraction collected.

Data Presentation

Table 1: Physical Properties of Anisole and Common Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Anisole	C₇H₈O	108.14	154[1][2][3][4][5]
Phenol	C₆H₅OH	94.11	181.7[2][3][7][8][9]
Dimethyl Sulfate (B86663)	(CH₃)₂SO₄	126.13	188 (decomposes)[5][16][17][18][19]
Methyl Chloride	CH₃Cl	50.49	-24.2[6][20][21]
Water	H₂O	18.02	100

Experimental Protocols

Detailed Methodology for Fractional Distillation of Anisole

• Preparation of the Crude Anisole:

  • Following the synthesis of anisole (e.g., via Williamson ether synthesis), quench the reaction mixture and perform a workup to isolate the crude organic layer.

  • Wash the organic layer with a dilute sodium hydroxide (B78521) solution to remove any unreacted phenol.

  • Wash with water and then with brine.

  • Dry the crude anisole over an anhydrous drying agent such as magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Assembly of the Fractional Distillation Apparatus:

  • Set up the fractional distillation apparatus as shown in the diagram below. Use a round-bottom flask as the distilling flask.

  • Add a few boiling chips or a magnetic stir bar to the distilling flask to ensure smooth boiling.

  • Fill the distilling flask with the crude anisole, ensuring it is no more than two-thirds full.

  • Attach the fractionating column to the distilling flask.

  • Place the distillation head on top of the fractionating column and insert a thermometer with the bulb positioned correctly.

  • Connect the condenser to the distillation head and secure it with clamps. Attach water tubing to the condenser, with water entering at the bottom and exiting at the top.

  • Place a collection flask at the outlet of the condenser.

• Distillation Procedure:

  • Begin heating the distilling flask gently using a heating mantle or oil bath.

  • Observe the mixture as it begins to boil and the vapor rises into the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation rate (1-2 drops per second).

  • If water is present, a cloudy distillate may be collected at around 95.5°C (the water-anisole azeotrope). Collect this first fraction in a separate flask.

  • Once all the water has been removed, the temperature should rise.

  • As the temperature approaches the boiling point of anisole (154°C), change the collection flask to collect the pure anisole fraction.

  • Continue collecting the distillate as long as the temperature remains stable at the boiling point of anisole.

  • If the temperature begins to rise significantly above 154°C, it indicates that higher-boiling impurities are starting to distill. Stop the distillation at this point.

  • Allow the apparatus to cool down completely before disassembling.

Mandatory Visualization

Caption: Troubleshooting workflow for anisole distillation.

References

• 1. Troubleshooting Home Distilling Issues: How to Get Best Quality - Spirit Essences [globalflavors.com.au]
• 2. physical properties of Phenol [unacademy.com]
• 3. youtube.com [youtube.com]
• 4. thermopedia.com [thermopedia.com]
• 5. ionscience.com [ionscience.com]
• 6. climalife.com [climalife.com]
• 7. Phenol - Wikipedia [en.wikipedia.org]
• 8. Table 4-2, Physical and Chemical Properties of Phenol - Toxicological Profile for Phenol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. byjus.com [byjus.com]
• 10. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 11. Azeotrope_(data) [chemeurope.com]
• 12. chemcraft.su [chemcraft.su]
• 13. sciencing.com [sciencing.com]
• 14. Purification [chem.rochester.edu]
• 15. clawhammersupply.com [clawhammersupply.com]
• 16. Dimethyl sulfate - Sciencemadness Wiki [sciencemadness.org]
• 17. CAS Common Chemistry [commonchemistry.cas.org]
• 18. 77-78-1 CAS MSDS (Dimethyl sulfate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 19. dimethyl sulfate [stenutz.eu]
• 20. Chloromethane CAS#: 74-87-3 [m.chemicalbook.com]
• 21. gasmet.com [gasmet.com]

Preventing polysubstitution in electrophilic reactions of anisole

Welcome to the technical support center for electrophilic reactions of anisole. This resource is designed for researchers, scientists, and drug development professionals to provide detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges, with a primary focus on preventing polysubstitution and controlling regioselectivity.

Frequently Asked Questions (FAQs)

Q1: Why is anisole so prone to polysubstitution in electrophilic aromatic substitution reactions?

A1: Polysubstitution is a common issue because the methoxy (B1213986) group (-OCH₃) in anisole is a strong activating group. It donates electron density to the benzene (B151609) ring through resonance, making the ring highly nucleophilic and reactive towards electrophiles.[1][2] This activation is so potent that the initial monosubstituted product is often more reactive than benzene itself, making it susceptible to a second or even third electrophilic attack.

Q2: What is the primary strategy to favor monosubstitution over polysubstitution?

A2: The most effective strategy is to use Friedel-Crafts acylation . When an acyl group (R-C=O) is added to the anisole ring, it acts as an electron-withdrawing group. This deactivates the ring, making the monosubstituted product significantly less reactive than the starting anisole, thereby preventing further substitution.[3][4] In contrast, Friedel-Crafts alkylation adds an electron-donating alkyl group, which further activates the ring and encourages polysubstitution.[4]

Q3: How does temperature control affect the outcome of the reaction?

A3: Lowering the reaction temperature is a critical control parameter. Performing the reaction at reduced temperatures (e.g., 0 °C or below) decreases the overall reaction rate.[5] This provides the electrophile more time to selectively react with the more activated starting material (anisole) over the less activated (or sterically hindered) monosubstituted product, thus improving selectivity for monosubstitution.

Q4: Can I control the reaction by limiting the amount of the electrophile?

A4: Yes, controlling the stoichiometry is a fundamental technique. Using a strict 1:1 molar ratio of anisole to the electrophilic reagent is crucial to minimize the chance of a second substitution event.[5] Furthermore, the method of addition is important; a slow, dropwise addition of the electrophile to the anisole solution ensures that the concentration of the electrophile remains low at any given time, favoring the initial reaction with anisole.[5][6]

Q5: How does the choice of catalyst or reagent influence polysubstitution?

A5: Using milder reagents and catalysts can significantly improve control. For instance, in bromination, using N-Bromosuccinimide (NBS) instead of the highly reactive elemental bromine (Br₂) can provide a more controlled reaction.[5] Similarly, for Friedel-Crafts reactions, milder Lewis acids like zinc chloride (ZnCl₂) or iron(III) chloride (FeCl₃) can be used instead of the very strong aluminum chloride (AlCl₃) to reduce the overall reactivity and prevent side reactions.[3][7]

Troubleshooting Guide: Common Issues in Anisole Reactions

Problem Observed	Potential Cause(s)	Recommended Solution(s)
High yield of di- or tri-substituted products (Polysubstitution)	1. Highly Activating Substrate: The -OCH₃ group makes the ring highly reactive.[1] 2. Excess Electrophile: Molar ratio of electrophile to anisole is > 1:1.[5] 3. High Reaction Temperature: Provides activation energy for subsequent substitutions.[5]	1. Use Friedel-Crafts Acylation: The product is deactivated, preventing further reaction.[3] 2. Control Stoichiometry: Use a strict 1:1 molar ratio. Add the electrophile slowly and dropwise.[5] 3. Lower Temperature: Conduct the reaction at 0 °C or lower in an ice bath.[6]
Low Yield of Desired Product	1. Inactive Catalyst: Lewis acid catalysts (e.g., AlCl₃) are deactivated by moisture.[6] 2. Insufficient Catalyst: In acylation, the catalyst complexes with the ketone product, requiring stoichiometric amounts.[3][6] 3. Reaction Not Gone to Completion: Insufficient reaction time or temperature is too low.	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware, solvents, and reagents. Run the reaction under an inert atmosphere (N₂ or Ar).[6] 2. Use Stoichiometric Catalyst: For acylations, use at least 1.1 equivalents of the Lewis acid catalyst. 3. Monitor Reaction: Use Thin Layer Chromatography (TLC) to monitor the consumption of starting material before workup.
Formation of Undesired Isomers (e.g., high ortho/para ratio)	1. Reaction Kinetics: The ortho positions are statistically favored (2 positions vs. 1 para). 2. Steric Effects: Insufficient steric hindrance to block the ortho positions effectively.	1. Lower Temperature: This often favors the thermodynamically more stable para product. 2. Use a Bulky Electrophile: A larger electrophile will experience greater steric hindrance at the ortho positions, increasing the proportion of the para product.[8]
Charring or Formation of Colored Byproducts	1. Reaction Temperature Too High: Causes decomposition of reagents or products.[3] 2. Highly Reactive System: Strong Lewis acids can cause polymerization or side reactions with activated substrates like anisole.	1. Reduce Temperature: Perform the reaction at or below room temperature. 2. Use a Milder Lewis Acid: Replace AlCl₃ with a milder catalyst like FeCl₃ or ZnCl₂.[3] 3. Slow Addition: Add the catalyst or electrophile dropwise to control any exotherm.

Data Presentation: Influence of Reaction Conditions on Product Distribution

The following table summarizes typical outcomes for the nitration of anisole under different conditions, illustrating how reagent choice and temperature impact mono- vs. polysubstitution and the ortho-to-para isomer ratio.

Reaction	Electrophile/Reagent	Temperature (°C)	Mono-substitution Yield (%)	Polysubstitution Yield (%)	Ortho/Para Ratio
Nitration	Conc. HNO₃ / Conc. H₂SO₄	20-30	~95%	~5%	~30 : 70
Nitration	Dilute HNO₃	25	High (>90%)	Low (<10%)	~35 : 65
Nitration	Acetyl Nitrate (CH₃COONO₂)	0	>98%	<2%	~40 : 60
Bromination	Br₂ in Acetic Acid	0	~90%	~10%	~10 : 90
Acylation	Acetyl Chloride / AlCl₃	0-25	>99%	<1%	<1 : >99

Note: Yields and ratios are approximate and can vary based on specific experimental procedures.

Experimental Protocols

Protocol 1: Controlled Mononitration of Anisole

This protocol uses a milder nitrating agent to favor monosubstitution, primarily yielding 4-nitroanisole.

• Apparatus Setup: Assemble a 100 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-salt bath.

• Reagent Preparation: In the dropping funnel, prepare a solution of 4.5 mL of concentrated nitric acid in 10 mL of glacial acetic acid.

• Initial Reaction: To the round-bottom flask, add 9.0 mL of anisole dissolved in 20 mL of glacial acetic acid. Cool the solution to 0 °C with stirring.

• Addition of Nitrating Agent: Add the nitric acid solution from the dropping funnel dropwise to the anisole solution over a period of 30-40 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction Completion: After the addition is complete, continue stirring the mixture in the ice bath for an additional 1 hour.

• Workup: Slowly pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring. A yellow solid (the product mixture) should precipitate.

• Isolation and Purification: Collect the solid by vacuum filtration and wash it with cold water until the washings are neutral. The crude product can be purified by recrystallization from ethanol (B145695) to separate the para and ortho isomers.

Protocol 2: Friedel-Crafts Acylation of Anisole (Prevention of Polysubstitution)

This protocol is a reliable method to produce a monosubstituted product, 4-methoxyacetophenone.

• Apparatus Setup: Set up a 250 mL round-bottom flask with a magnetic stirrer and a reflux condenser fitted with a drying tube (containing CaCl₂). The entire apparatus must be flame-dried or oven-dried to ensure anhydrous conditions.

• Catalyst Suspension: In the flask, suspend 14.7 g (0.11 mol) of anhydrous aluminum chloride (AlCl₃) in 50 mL of anhydrous dichloromethane (B109758) (DCM). Cool the suspension to 0 °C in an ice bath.

• Acylating Agent Addition: Slowly add 8.2 mL (0.11 mol) of acetyl chloride to the stirred suspension while maintaining the temperature at 0 °C.

• Substrate Addition: In a separate flask, dissolve 10.8 g (0.10 mol) of anisole in 20 mL of anhydrous DCM. Transfer this solution to a dropping funnel and add it dropwise to the reaction mixture over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Monitor the reaction's progress via TLC.

• Workup: Carefully pour the reaction mixture onto 100 g of crushed ice containing 20 mL of concentrated HCl. This will decompose the AlCl₃ complex.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic (DCM) layer. Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product, which can be purified by vacuum distillation or recrystallization.[6][9]

Mandatory Visualizations

Caption: Troubleshooting workflow for preventing polysubstitution.

Caption: Reaction pathways for mono- vs. polysubstitution.

References

• 1. Anisole - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. Polysubstitution is a major drawback in A Reimer Tiemann class 12 chemistry CBSE [vedantu.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. youtube.com [youtube.com]

Troubleshooting low yields in the Williamson ether synthesis of anisole

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering low yields in the Williamson ether synthesis of anisole.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for the Williamson ether synthesis of anisole?

The synthesis of anisole via the Williamson ether synthesis involves a two-step process. First, a strong base is used to deprotonate phenol (B47542) (C₆H₅OH) to form the sodium phenoxide ion (C₆H₅O⁻Na⁺).[1] Subsequently, this phenoxide ion acts as a nucleophile, attacking a methyl halide (like methyl iodide, CH₃I) in an Sₙ2 reaction to form anisole (C₆H₅OCH₃) and a sodium halide salt.[1]

Q2: My anisole yield is significantly lower than expected. What are the most common causes?

Low yields in the Williamson ether synthesis of anisole can often be attributed to several factors:

• Incomplete Deprotonation of Phenol: If the phenol is not fully converted to the phenoxide ion, the nucleophile concentration will be low, leading to a reduced reaction rate and yield. Ensure the base used is strong enough and added in at least a stoichiometric amount.

• Competing C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can be alkylated at the oxygen atom (O-alkylation) to form anisole or at a carbon atom on the aromatic ring (C-alkylation) to form methyl-substituted phenols.[2] The choice of solvent can significantly influence this competition.[3]

• Reaction Conditions: Suboptimal temperature and reaction time can lead to incomplete reactions or the formation of side products.[2][4]

• Moisture in Reagents or Glassware: Water can react with the strong base and the phenoxide ion, reducing their effectiveness. It is crucial to use anhydrous solvents and thoroughly dried glassware.[5]

• Issues with the Methylating Agent: The methyl halide should be a good substrate for Sₙ2 reactions. While methyl halides are ideal, using bulkier alkyl halides can lead to competing elimination reactions.[6]

Q3: How can I minimize the formation of the C-alkylation byproduct?

The solvent system plays a critical role in directing the reaction towards either O-alkylation or C-alkylation.

• To favor O-alkylation (formation of anisole): Use polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile.[2] These solvents solvate the cation of the phenoxide, leaving the oxygen atom more available for nucleophilic attack.

• C-alkylation is more likely in: Protic solvents, which can form hydrogen bonds with the phenoxide oxygen, effectively blocking it and making the ring carbons more likely to act as the nucleophile.[3]

Q4: What is the optimal temperature range for the synthesis of anisole?

A typical Williamson ether synthesis is conducted at temperatures ranging from 50 to 100°C.[2][7] Higher temperatures can increase the reaction rate; however, they may also promote the formation of side products.[4] For the synthesis of anisole, starting at a lower temperature (e.g., 50-60°C) and monitoring the reaction's progress is advisable before considering an increase in temperature.[5]

Data Presentation

Table 1: General Reaction Conditions for Anisole Synthesis

Parameter	Recommended Condition	Rationale
Methylating Agent	Methyl iodide (CH₃I) or Methyl bromide (CH₃Br)	Excellent Sₙ2 substrates with good leaving groups.
Base	Sodium hydroxide (B78521) (NaOH), Sodium hydride (NaH)	Strong bases capable of fully deprotonating phenol.
Solvent	Acetonitrile, N,N-Dimethylformamide (DMF)	Polar aprotic solvents that favor the Sₙ2 reaction and O-alkylation.[2]
Temperature	50 - 100 °C	Balances reaction rate with minimizing side reactions.[2][7]
Reaction Time	1 - 8 hours	Dependent on temperature and reagent concentrations; should be monitored.[2][7]

Experimental Protocols

Detailed Methodology for the Williamson Ether Synthesis of Anisole

This protocol is a general guideline and may require optimization based on specific laboratory conditions and available reagents.

1. Preparation of Sodium Phenoxide:

• In a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol in a suitable anhydrous polar aprotic solvent (e.g., DMF).
• Under an inert atmosphere (e.g., nitrogen or argon), carefully add an equimolar amount of a strong base (e.g., sodium hydride). If using sodium hydroxide, an aqueous solution can be used, but phase-transfer catalysis may be beneficial.
• Stir the mixture at room temperature until the evolution of hydrogen gas ceases (if using NaH) or until the phenol is fully dissolved and deprotonated.

2. Ether Formation:

• To the freshly prepared sodium phenoxide solution, slowly add an equimolar amount of methyl iodide.
• Heat the reaction mixture to a temperature between 50-80°C.
• Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

3. Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature.
• Quench the reaction by carefully adding water.
• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.
• Combine the organic layers and wash them sequentially with a dilute sodium hydroxide solution (to remove any unreacted phenol), followed by water and then brine.
• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).
• Filter to remove the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude anisole.
• The crude product can be further purified by distillation or column chromatography.[8]

Mandatory Visualizations

Experimental Workflow for Anisole Synthesis

Caption: Workflow for the Williamson ether synthesis of anisole.

Troubleshooting Low Yields in Anisole Synthesis

Caption: Decision tree for troubleshooting low anisole yields.

References

• 1. youtube.com [youtube.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. pharmaxchange.info [pharmaxchange.info]
• 4. brainly.com [brainly.com]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. byjus.com [byjus.com]
• 8. studylib.net [studylib.net]

Technical Support Center: Managing the Exothermicity of Anisole Nitration

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the nitration of anisole. The content is structured to directly address common challenges, with a focus on managing the reaction's exothermicity to ensure safety and achieve desired product outcomes.

Troubleshooting Guide

This guide addresses specific issues that may arise during anisole nitration experiments, offering potential causes and actionable solutions.

Issue 1: Rapid and Uncontrolled Temperature Increase (Runaway Reaction)

Question: My reaction temperature is increasing rapidly and uncontrollably. What should I do, and what might have caused this?

Answer:

An uncontrolled temperature increase indicates a runaway reaction, which is extremely hazardous.

Immediate Actions:

• Alert Personnel: Immediately inform your supervisor and any colleagues in the vicinity.

• Remove External Heating: If any heating is being applied, remove it immediately.

• Enhance Cooling: Ensure your cooling bath is functioning optimally. If possible, add more cooling agent (e.g., dry ice to an acetone (B3395972) bath).

• Emergency Quench (Last Resort): If the temperature continues to rise dramatically, and your laboratory has an established emergency protocol, prepare to quench the reaction. This is done by cautiously and slowly adding the reaction mixture to a large volume of crushed ice or cold water with vigorous stirring.[1] Caution: Quenching a nitration reaction is itself a highly exothermic process due to the dilution of sulfuric acid and should only be performed as a last resort with appropriate safety measures in place, including a blast shield and personal protective equipment.[1]

Potential Causes and Preventative Measures:

• Inadequate Cooling: The cooling bath may lack the capacity to dissipate the heat generated. Ensure the use of a suitable cooling medium for the scale of your reaction.

• Rapid Addition of Nitrating Agent: Adding the nitrating mixture too quickly can generate heat faster than the cooling system can remove it.[1] A slow, dropwise addition with continuous monitoring of the internal temperature is critical.[1]

• Poor Agitation: Inefficient stirring can create localized "hot spots" with high reactant concentrations, leading to a localized runaway that can propagate.[1] Vigorous and consistent agitation is essential throughout the addition and reaction.[1]

• Incorrect Reagent Concentration or Ratio: Using overly concentrated acids or an improper ratio of nitric acid to sulfuric acid can significantly increase the reaction rate and exothermicity.[1]

• Accumulation of Unreacted Nitrating Agent: If the initial reaction temperature is too low, the nitration rate can be slow, causing the nitrating agent to accumulate. A subsequent small temperature increase can then trigger a rapid, delayed, and highly exothermic reaction.[1]

Issue 2: Low Yield of Desired Nitroanisole Product

Question: My nitration reaction resulted in a very low yield of the desired nitroanisole. What are the possible reasons?

Answer:

Low yields in anisole nitration can be attributed to several factors related to reaction conditions and work-up procedures.

Potential Causes and Solutions:

• Incomplete Reaction: The reaction time may have been insufficient, or the temperature too low for the reaction to proceed to completion. Consider extending the reaction time or cautiously increasing the temperature in small increments while carefully monitoring for any excessive exotherm.

• Suboptimal Temperature: The temperature may not have been optimal for the desired isomer formation. Lower temperatures generally favor higher selectivity for a single mononitrated product.[2]

• Side Reactions: The formation of byproducts, such as dinitrated compounds or nitrophenols, can consume the starting material and reduce the yield of the desired product.

• Losses During Work-up: Significant product loss can occur during the quenching, extraction, and purification steps. Ensure proper phase separation during extraction and minimize transfers.

Issue 3: Formation of Significant Byproducts (e.g., Dinitroanisole, Nitrophenols)

Question: I am observing the formation of significant amounts of dinitroanisole and other side products. How can I improve the selectivity for mononitration?

Answer:

Byproduct formation is a common challenge in anisole nitration and is heavily influenced by reaction conditions.

Potential Causes and Solutions:

• High Reaction Temperature: Elevated temperatures promote further nitration to dinitroanisole and can also lead to the cleavage of the methoxy (B1213986) group, forming nitrophenols.[2] Maintaining a low and controlled reaction temperature is crucial for selectivity.[2]

• Incorrect Stoichiometry: An excess of the nitrating agent can drive the reaction towards polysubstitution. Carefully control the molar ratio of the nitrating agent to anisole.

• Choice of Nitrating System: The reactivity of the nitrating system can influence byproduct formation. While a mixture of concentrated nitric and sulfuric acids is common, other systems can be explored for improved selectivity.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the mononitration of anisole?

A1: The optimal temperature for mononitration of anisole is typically low, often between 0 °C and 10 °C, to maximize the yield of the desired mononitrated product and minimize the formation of byproducts like dinitroanisole.[2]

Q2: How does temperature affect the ortho/para isomer ratio in anisole nitration?

A2: In the nitration of anisole using sulfuric acid, the ortho/para ratio can vary with the acidity, which is related to the reaction conditions. For instance, in 54–82% sulfuric acid at 25°C, the o:p ratio can range from 1.8 to 0.7.[3][4] Generally, lower temperatures can lead to higher selectivity for a specific isomer.[2]

Q3: What are the primary safety precautions to take during anisole nitration?

A3: Due to the use of highly corrosive and reactive acids, stringent safety measures are necessary:

• Personal Protective Equipment (PPE): Always wear acid-resistant gloves, safety goggles, a face shield, and a chemical-resistant lab coat.[5]

• Ventilation: All procedures should be conducted in a well-ventilated chemical fume hood.[5]

• Controlled Addition: The nitrating agent must be added slowly and in a controlled manner to manage the exothermic reaction.

• Temperature Monitoring: Continuously monitor the internal reaction temperature.

• Emergency Preparedness: Have an appropriate quenching agent (e.g., a large volume of ice/water) and spill kits readily available.

Q4: How should I properly quench an anisole nitration reaction at the end of the experiment?

A4: The standard and safest procedure for quenching is to slowly and carefully pour the reaction mixture onto a large amount of crushed ice or an ice-water slurry with vigorous stirring.[1] This serves to rapidly cool the mixture, dilute the acids to stop the reaction, and often causes the nitroanisole product to precipitate if it is a solid.[5]

Q5: My work-up results in an emulsion during extraction. How can I break it?

A5: Emulsion formation is common, especially during washes with basic solutions. To break an emulsion, you can try the following:

• Add Brine: Introduce a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase, which often aids in phase separation.[5]

• Gentle Swirling: Avoid vigorous shaking and instead gently rock or swirl the separatory funnel.[5]

• Filtration: Pass the emulsified layer through a pad of celite or glass wool.[5]

• Patience: Allow the separatory funnel to stand undisturbed for an extended period.[5]

Quantitative Data

Table 1: Effect of Temperature on Dinitroanisole (DNAN) Formation

Temperature Maintained	Yield of DNAN	Isomer Ratio (DNAN: 4-nitro-anisole)
≤ 10 °C	88%	12:1

Data synthesized from available literature on dinitration of anisole.[2]

Table 2: Influence of Nitric Acid Concentration on Anisole Conversion and 4-Nitroanisole Selectivity

Nitric Acid Concentration	Anisole Conversion	Selectivity for 4-Nitroanisole
Fuming	~90%	62%
65%	76%	74%

Reaction conducted at room temperature for 30 minutes using a HNO₃/PO₄/MoO₃/SiO₂ catalyst system.[3]

Experimental Protocols

Protocol 1: General Procedure for Mononitration of Anisole

Materials:

• Anisole

• Concentrated Nitric Acid (70%)

• Concentrated Sulfuric Acid (98%)

• Ice

• Deionized Water

• Sodium Bicarbonate solution (5%)

• Suitable organic solvent for extraction (e.g., dichloromethane (B109758) or diethyl ether)

• Anhydrous Sodium Sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, thermometer, beaker, separatory funnel, Büchner funnel, rotary evaporator.

Procedure:

• Preparation of the Nitrating Mixture: In a separate flask, carefully and slowly add a pre-determined amount of concentrated nitric acid to concentrated sulfuric acid while cooling the mixture in an ice bath. A typical ratio is 1:1 to 1:2 (v/v) of nitric to sulfuric acid.[6]

• Reaction Setup: Place the anisole in a round-bottom flask equipped with a magnetic stirrer and a thermometer. Cool the flask in an ice-salt bath to between 0 °C and 5 °C.

• Addition of Nitrating Agent: Slowly add the cold nitrating mixture dropwise to the stirred anisole solution, ensuring the internal temperature does not exceed 10 °C.[2] This addition should be done over a period of at least 30-60 minutes.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at the controlled temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing a large volume of crushed ice and water with vigorous stirring.[5]

• Work-up:

  • If a solid precipitates, collect the crude product by vacuum filtration and wash with cold water until the filtrate is neutral.[5]

  • If the product is an oil, transfer the mixture to a separatory funnel and extract with an appropriate organic solvent.[5]

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and finally with brine.[5]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.[5]

• Purification: Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Signaling pathway for the electrophilic nitration of anisole.

Caption: Experimental workflow for the nitration of anisole.

Caption: Logical decision tree for troubleshooting anisole nitration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Electrophilic aromatic substitution. Part 16. The nitration of anisole, o-methylanisole, and p-methylanisole in aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Removal of unreacted phenol from anisole synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of anisole, focusing on the common challenge of removing unreacted phenol (B47542).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing anisole from phenol?

A1: The most prevalent and robust method for synthesizing anisole from phenol is the Williamson ether synthesis.[1][2] This reaction involves the deprotonation of phenol with a base to form the phenoxide ion, which then acts as a nucleophile and attacks a methylating agent, such as dimethyl sulfate (B86663) or methyl iodide, to form anisole.[1][2]

Q2: Why is there unreacted phenol in my crude anisole product?

A2: The presence of unreacted phenol in the final product can be attributed to several factors, including:

• Incomplete reaction: The reaction may not have gone to completion due to suboptimal reaction conditions, such as insufficient reaction time or temperature.

• Stoichiometry: An incorrect molar ratio of reactants, particularly an insufficient amount of the methylating agent, can leave unreacted phenol.

• Base strength: The base used may not have been strong enough to completely deprotonate the phenol.

• Purity of reagents: Impurities in the starting materials can interfere with the reaction.

Q3: How can I remove unreacted phenol from my anisole product?

A3: Unreacted phenol can be effectively removed by washing the crude product with an aqueous solution of a base, such as sodium hydroxide (B78521) (NaOH). Phenol is acidic and reacts with the base to form sodium phenoxide, which is soluble in the aqueous layer and can be separated from the organic layer containing the anisole.[3][4] This is typically followed by washing with water to remove any remaining base and then drying the organic layer.

Q4: What are the key safety precautions when working with methylating agents like dimethyl sulfate?

A4: Dimethyl sulfate is highly toxic and a suspected carcinogen.[5][6][7] It is crucial to handle it with extreme care in a well-ventilated fume hood.[5][6][7] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5][6][7] Have an ammonia (B1221849) solution readily available as a quenching agent in case of spills.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of anisole.

Issue 1: Low Yield of Anisole

Symptoms: The final isolated yield of anisole is significantly lower than the theoretical maximum.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incomplete Reaction	- Monitor the reaction: Use Thin Layer Chromatography (TLC) to track the disappearance of the phenol starting material.[9][10][11] - Increase reaction time: If the reaction is proceeding slowly, extend the reaction time. - Optimize temperature: Gently heating the reaction mixture can increase the rate of reaction, but excessive heat can lead to side products. A typical temperature range is 50-100 °C.
Suboptimal Base	- Ensure complete deprotonation: Use a sufficiently strong base, such as sodium hydroxide or potassium hydroxide, to ensure all the phenol is converted to the phenoxide salt.
Moisture in Reaction	- Use anhydrous conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents, as water can hydrolyze the methylating agent and react with the base.
Side Reactions	- Control temperature: Higher temperatures can favor elimination reactions, especially with more complex alkyl halides. While less of a concern with methylating agents, it's good practice to maintain a controlled temperature.
Use of Phase-Transfer Catalyst	- Enhance reactivity: For reactions involving two immiscible phases (e.g., an aqueous base and an organic solution of phenol), a phase-transfer catalyst (PTC) like a quaternary ammonium (B1175870) salt can significantly improve the reaction rate and yield by facilitating the transfer of the phenoxide ion into the organic phase.[12][13][14][15]

Issue 2: Incomplete Removal of Phenol

Symptoms: The final anisole product is contaminated with unreacted phenol, which may be detected by analytical techniques like GC-FID or by a characteristic odor.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inefficient Base Wash	- Increase the number of washes: Perform multiple extractions with the aqueous base solution (e.g., 5-10% NaOH) to ensure complete removal of the acidic phenol. - Check the pH of the aqueous layer: After the final base wash, the aqueous layer should be basic. If not, it indicates that all the base has been consumed by the phenol, and another wash is necessary.
Insufficient Mixing	- Ensure thorough mixing: During the liquid-liquid extraction, shake the separatory funnel vigorously to maximize the surface area between the organic and aqueous phases, allowing for efficient transfer of the sodium phenoxide into the aqueous layer.
Emulsion Formation	- Break the emulsion: If an emulsion forms at the interface of the two layers, it can be broken by adding a small amount of brine (saturated NaCl solution) or by gentle swirling.

Quantitative Data

The following table summarizes typical yields and reaction conditions for anisole synthesis.

Methylating Agent	Base	Catalyst	Phenol Conversion (%)	Anisole Selectivity (%)	Yield (%)	Reference
Dimethyl Sulfate	NaOH	None	-	-	72-75	[8]
Dimethyl Sulfate	NaOH	None	-	-	85-92 (with excess phenol)	[8]
Dimethyl Carbonate	CsNO₃	None	98.1	99.2	~97.3	[16]
Methanol (B129727)	-	KH₂PO₄/Al₂O₃	-	-	up to 83	[17]

Experimental Protocols

Protocol 1: Synthesis of Anisole via Williamson Ether Synthesis

Materials:

• Phenol

• Sodium hydroxide (NaOH)

• Dimethyl sulfate ((CH₃)₂SO₄)

• Diethyl ether (or other suitable organic solvent)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol in an appropriate solvent like methanol or water.

• Cool the mixture in an ice bath and slowly add a stoichiometric amount of aqueous sodium hydroxide to form sodium phenoxide.

• Slowly add dimethyl sulfate dropwise to the stirred solution. Caution: Dimethyl sulfate is toxic and should be handled in a fume hood with appropriate PPE.

• After the addition is complete, allow the reaction to stir at room temperature or with gentle heating (e.g., 40-50 °C) for a specified time (e.g., 1-2 hours).

• Monitor the reaction progress using TLC.

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Add diethyl ether to extract the anisole.

• Proceed to Protocol 2 for the purification of the crude anisole.

Protocol 2: Removal of Unreacted Phenol and Purification of Anisole

Materials:

• Crude anisole in an organic solvent (from Protocol 1)

• 5-10% Sodium hydroxide (NaOH) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Wash the organic layer containing the crude anisole with a 5-10% NaOH solution in the separatory funnel. Shake vigorously and then allow the layers to separate. Drain the lower aqueous layer.

• Repeat the NaOH wash 1-2 more times.

• Wash the organic layer with deionized water to remove any residual NaOH.

• Wash the organic layer with brine to help break any emulsions and to start the drying process.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Add anhydrous MgSO₄ or Na₂SO₄ to the organic layer to remove any residual water. Swirl the flask until the drying agent no longer clumps together.

• Filter or decant the dried organic solution to remove the drying agent.

• Remove the solvent by rotary evaporation.

• Further purify the anisole by distillation if necessary. The boiling point of anisole is approximately 154 °C.

Protocol 3: Analytical Confirmation of Phenol Removal

Technique: Gas Chromatography-Flame Ionization Detection (GC-FID)

Procedure:

• Prepare a standard solution of pure anisole and a separate standard solution of phenol in a suitable solvent (e.g., dichloromethane).

• Prepare a sample of the purified anisole product diluted in the same solvent.

• Analyze all three samples using GC-FID.

• Compare the chromatograms. The chromatogram of the purified anisole should show a major peak corresponding to anisole and the absence of a peak at the retention time of phenol, confirming its successful removal. The limit of detection will depend on the specific instrument and method parameters.

Visualizations

Caption: Experimental workflow for the synthesis and purification of anisole.

Caption: Troubleshooting guide for low anisole yield.

Caption: Signaling pathway for the removal of unreacted phenol.

References

• 1. sodium phenolate [chemister.ru]
• 2. quora.com [quora.com]
• 3. chembk.com [chembk.com]
• 4. Sodium phenoxide, 98% | Fisher Scientific [fishersci.ca]
• 5. aarti-industries.com [aarti-industries.com]
• 6. DIMETHYL SULFATE [training.itcilo.org]
• 7. fishersci.com [fishersci.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. coconote.app [coconote.app]
• 10. How To [chem.rochester.edu]
• 11. youtube.com [youtube.com]
• 12. iajpr.com [iajpr.com]
• 13. fzgxjckxxb.com [fzgxjckxxb.com]
• 14. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 15. Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. daneshyari.com [daneshyari.com]

Technical Support Center: Catalyst Deactivation in Friedel-Crafts Reactions with Anisole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to catalyst deactivation in Friedel-Crafts reactions involving anisole.

Troubleshooting Guides

This section offers step-by-step solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Product Yield in Friedel-Crafts Acylation of Anisole

Question: My Friedel-Crafts acylation of anisole is resulting in a very low yield or no product at all. What are the common causes and how can I troubleshoot this?

Answer:

Low or no yield in the Friedel-Crafts acylation of anisole is a frequent issue that can often be traced back to catalyst deactivation or suboptimal reaction conditions. Below is a systematic guide to help you identify and resolve the problem.

Potential Causes and Solutions:

• Catalyst Inactivity due to Moisture: Lewis acid catalysts like aluminum chloride (AlCl₃) are extremely sensitive to moisture.[1][2] Any water present in your glassware, solvent, or reagents will react with and deactivate the catalyst.[1][2]

  • Solution: Ensure all glassware is thoroughly oven-dried before use. Use anhydrous solvents and freshly opened or purified reagents. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent moisture contamination.[1]

• Insufficient Catalyst Loading: In Friedel-Crafts acylation, the ketone product can form a stable complex with the Lewis acid catalyst, effectively removing it from the reaction.[1][3][4] This necessitates the use of stoichiometric or even excess amounts of the catalyst.[1][4][5]

  • Solution: Increase the molar ratio of the catalyst to the limiting reagent. A common starting point is 1.1 to 1.3 equivalents of AlCl₃.

• Deactivated Aromatic Ring: While anisole has an activating methoxy (B1213986) group, the presence of strongly electron-withdrawing groups on other substituted aromatic substrates can deactivate the ring towards electrophilic aromatic substitution, hindering or preventing the reaction.[2][4][6]

  • Solution: This is less of an issue with anisole itself but is a critical consideration for other substrates. If modifying the substrate, ensure it does not contain groups like nitro (-NO₂), cyano (-CN), or sulfonyl (-SO₃H).

• Suboptimal Reaction Temperature: The reaction temperature plays a crucial role. Some reactions require heating to overcome the activation energy, while excessively high temperatures can lead to side reactions and decomposition of reactants or products.[2]

  • Solution: Optimize the reaction temperature. For the acylation of anisole with acyl chlorides, the reaction is often started at 0°C and then allowed to warm to room temperature.[1]

Troubleshooting Workflow:

Caption: A troubleshooting workflow for addressing low or no product yield in Friedel-Crafts reactions.

Issue 2: Catalyst Deactivation with Heterogeneous Catalysts (Zeolites)

Question: I am using a zeolite catalyst for the Friedel-Crafts acylation of anisole, and I'm observing a decrease in conversion over time. What is causing this deactivation, and can the catalyst be regenerated?

Answer:

Heterogeneous catalysts like zeolites are a greener alternative to traditional Lewis acids but are also susceptible to deactivation.[3]

Mechanisms of Deactivation:

• Coke Formation: The strong interaction of the product with the acidic sites within the zeolite pores can lead to the formation of coke, which blocks active sites and hinders diffusion.[7]

• Product Inhibition: The ketone product can be strongly adsorbed onto the acid sites, leading to product inhibition and a decrease in the catalyst's activity over time.[7]

Troubleshooting and Regeneration:

• Catalyst Selection: The choice of zeolite can impact its stability. For instance, hierarchical zeolites with a more open pore structure can exhibit better resistance to deactivation by facilitating faster transport of reactants and products.[7]

• Catalyst Regeneration: Deactivated zeolite catalysts can often be regenerated. A common method is calcination, which involves heating the catalyst in the presence of air or oxygen to burn off the coke deposits.

  • Experimental Protocol for Zeolite Regeneration:

    • After the reaction, recover the zeolite catalyst by filtration.

    • Wash the catalyst with a suitable solvent (e.g., ethyl acetate) to remove any adsorbed organic molecules.

    • Dry the catalyst in an oven at 100-120°C.

    • Place the dried catalyst in a furnace and heat it under a flow of air. A typical calcination procedure involves heating to 500-550°C for several hours.[8] The exact temperature and duration may vary depending on the specific zeolite and the extent of coking.

Data Presentation

Table 1: Comparison of Catalysts in the Acylation of Anisole

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Anisole Conversion (%)	para-isomer Selectivity (%)	Reusability (cycles)	Reference
AlCl₃-Imidazolium Salt	Acetyl chloride	-	0	88	98.2	3	[9]
Mordenite (MOR(110))	Acetic anhydride	Acetic acid	Ambient	>99	>99	Not specified	[8]
Hβ Zeolite (Mix-Hβ)	Octanoic acid	-	Not specified	72.7 (of octanoic acid)	82.5	Not specified	[10]
Hierarchical Beta Zeolite	Acetic anhydride	-	Not specified	92 (after 1h), 71 (after 10h)	Not specified	Not specified	[7]
Conventional Beta Zeolite	Acetic anhydride	-	Not specified	85 (after 1h), 37 (after 10h)	Not specified	Not specified	[7]

Frequently Asked Questions (FAQs)

Q1: Why is a stoichiometric amount of AlCl₃ often required in Friedel-Crafts acylation, making it not a true catalyst?

A1: The ketone product of the acylation reaction is a Lewis base and forms a stable complex with the Lewis acid catalyst, AlCl₃.[1][3][4] This complexation effectively removes the AlCl₃ from the catalytic cycle.[1][11] Therefore, at least one equivalent of the Lewis acid is consumed for each equivalent of product formed, meaning it is technically a reagent rather than a catalyst in these cases.

Q2: What are the primary pathways for Lewis acid catalyst deactivation in the presence of anisole?

A2: The primary deactivation pathways for a Lewis acid catalyst like AlCl₃ in the presence of anisole are:

• Reaction with Water: Lewis acids are highly hygroscopic and react readily with any trace amounts of water in the reaction mixture, forming inactive species.[1][2]

• Complexation with the Product: The carbonyl oxygen of the resulting methoxyacetophenone product coordinates strongly with the Lewis acid, forming a stable adduct that is catalytically inactive.[1][3]

• Complexation with Anisole: The methoxy group of anisole can also act as a Lewis base and coordinate with the catalyst, though this interaction is generally weaker than with the ketone product.

Caption: Pathways for Lewis acid catalyst deactivation in Friedel-Crafts reactions with anisole.

Q3: Can I use aromatic compounds with amine (-NH₂) or alcohol (-OH) groups in Friedel-Crafts reactions with anisole?

A3: No, aromatic compounds containing amine or alcohol functional groups are generally not suitable for Friedel-Crafts reactions. The lone pair of electrons on the nitrogen or oxygen atoms of these groups will coordinate strongly with the Lewis acid catalyst, leading to its deactivation.[6]

Q4: My reaction is producing a dark, tarry material. What is the likely cause?

A4: The formation of dark, tarry materials often indicates polymerization or decomposition side reactions. This can be caused by excessively high reaction temperatures or the use of a highly reactive substrate or reagent. In the context of anisole, which is an activated ring, aggressive reaction conditions can lead to undesired side products. Try lowering the reaction temperature and ensuring a controlled addition of the reagents.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation of Anisole with Acetyl Chloride

This protocol provides a general procedure for the laboratory-scale acylation of anisole.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (DCM) as solvent

• Acetyl chloride

• Anisole

• Round-bottom flask with a magnetic stirrer

• Reflux condenser with a drying tube

• Dropping funnel

• Ice bath

Procedure:

• Setup: Assemble the reaction apparatus, ensuring all glassware is thoroughly dried. The reaction should be performed under an inert atmosphere (e.g., nitrogen).

• Catalyst Suspension: In the round-bottom flask, suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.[1]

• Acylating Agent Addition: Cool the suspension to 0°C in an ice bath. Slowly add acetyl chloride (1.1 equivalents) to the stirred suspension.[1]

• Substrate Addition: Dissolve anisole (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add the anisole solution dropwise to the reaction mixture at 0°C over 30 minutes.[1]

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour, then let it warm to room temperature and continue stirring for an additional 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl to hydrolyze the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst [scirp.org]
• 9. thaiscience.info [thaiscience.info]
• 10. Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. JP2002504014A - Regeneration method of zeolite catalyst - Google Patents [patents.google.com]

Minimizing by-product formation during anisole demethylation

Welcome to the technical support center for anisole demethylation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their demethylation reactions, with a focus on minimizing by-product formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products observed during anisole demethylation?

A1: By-product formation is highly dependent on the demethylation method and reaction conditions. Common by-products include:

• C-alkylation products: Isomerization and transmethylation can lead to the formation of cresols (ortho-, meta-, para-) and xylenols. For example, in reductive dealkylation using alumina (B75360) catalysts, ortho-cresol and 2,6-xylenol have been identified as major by-products.[1]

• Halogenated aromatics: When using hydrohalic acids like HBr or HI, electrophilic substitution on the aromatic ring can occur, leading to brominated or iodinated phenols, especially at higher temperatures or prolonged reaction times.

• Re-methylation: In some cases, the methylating agent formed in situ (e.g., methyl bromide) can react with the product phenol (B47542) to regenerate anisole, leading to incomplete conversion.

• Polymerization/Tar formation: Harsh reaction conditions, such as high temperatures and strong acids, can cause degradation and polymerization of the starting material and product, resulting in the formation of intractable tars.[2]

• Products from side-chain reactions: If the anisole substrate has other functional groups, these may also react under the demethylation conditions. For instance, aldehydes or ketones can form thioacetals or thioketals when using thiol-based reagents.[3]

Q2: My anisole demethylation reaction is resulting in a low yield of phenol. What are the potential causes?

A2: A low yield of the desired phenol product can stem from several factors:

• Incomplete reaction: The reaction time may be too short, or the temperature may be too low for the specific reagent being used. Monitoring the reaction progress by TLC or GC is crucial to ensure complete consumption of the starting material.

• Reagent deactivation: Reagents like boron tribromide (BBr₃) are highly sensitive to moisture. Any water present in the solvent or on the glassware will decompose the BBr₃, reducing its effective concentration and leading to incomplete demethylation. It is essential to use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• By-product formation: The reaction conditions may be favoring the formation of the by-products mentioned in Q1. This can be addressed by optimizing the temperature, reaction time, and stoichiometry of the reagents.

• Product degradation: The desired phenol product can be susceptible to degradation under harsh conditions. For example, prolonged exposure to high temperatures in the presence of strong acids can lead to tar formation.

• Issues during workup and purification: The phenol product can be lost during the workup and purification steps. For instance, if the quenching of the reaction is not performed correctly, or if the extraction procedure is not efficient, a significant portion of the product can be lost.

Q3: How can I minimize the formation of C-alkylated by-products like cresols and xylenols?

A3: The formation of C-alkylated by-products is often associated with acidic catalysts and high temperatures, which can promote Friedel-Crafts type reactions. To minimize these by-products:

• Choose a milder demethylation reagent: Reagents like BBr₃ generally operate at lower temperatures and are less prone to causing C-alkylation compared to high-temperature catalytic methods.

• Optimize reaction temperature: Lowering the reaction temperature can significantly reduce the rate of C-alkylation. It is important to find a balance where the demethylation reaction proceeds at a reasonable rate while minimizing side reactions.

• Control reaction time: Extended reaction times can lead to the accumulation of by-products. Monitoring the reaction and stopping it once the starting material is consumed is recommended.

Q4: I am observing halogenation of my aromatic ring when using HBr. How can I prevent this?

A4: Ring halogenation is a known side reaction with hydrohalic acids. To prevent this:

• Use a less reactive reagent: If your substrate is sensitive to halogenation, consider using a non-halogenated demethylating agent like a thiol-based reagent or certain Lewis acids in the absence of a halide source.

• Lower the reaction temperature: Electrophilic aromatic substitution is an activated process, and lowering the temperature can disfavor it relative to the desired O-demethylation.

• Minimize reaction time: As with other side reactions, prolonged exposure to the acidic and halogenating conditions increases the likelihood of ring substitution.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low to no conversion of anisole	1. Inactive reagent (e.g., BBr₃ exposed to moisture).2. Insufficient reaction temperature or time.3. Incorrect stoichiometry of reagents.	1. Use a fresh bottle of the reagent and ensure all glassware is oven-dried. Perform the reaction under an inert atmosphere.2. Gradually increase the reaction temperature and monitor the reaction progress by TLC or GC. 3. Re-evaluate the stoichiometry, especially for reagents like BBr₃ where 1 equivalent can theoretically cleave up to 3 equivalents of anisole.
Formation of a complex mixture of products	1. Reaction temperature is too high.2. Reaction time is too long.3. The chosen reagent is not selective for O-demethylation.	1. Lower the reaction temperature. For BBr₃, reactions are often started at low temperatures (e.g., -78°C or 0°C).2. Monitor the reaction closely and quench it as soon as the starting material is consumed.3. Consider a milder and more selective reagent. The choice of reagent is critical and substrate-dependent.
Significant tar/polymer formation	1. Excessively high reaction temperature.2. Use of a very strong and non-selective acid.3. Presence of sensitive functional groups on the substrate.	1. Reduce the reaction temperature significantly.2. Use a milder acid or a Lewis acid like BBr₃ under controlled temperature conditions.3. If the substrate has other reactive functionalities, they may need to be protected prior to demethylation.
Product is lost during aqueous workup	1. Incomplete quenching of the reagent.2. Incorrect pH during extraction.3. Formation of an emulsion.	1. Ensure the quenching agent (e.g., water, methanol) is added slowly and at a low temperature to control the exotherm.2. Adjust the pH of the aqueous layer to ensure the phenol is in its desired form (phenolate in basic solution, phenol in acidic/neutral solution) for efficient extraction.3. If an emulsion forms, adding brine (saturated NaCl solution) can help to break it.

Data Presentation

Table 1: Product Distribution in Anisole Demethylation over Magnesia-Alumina Catalysts

This table summarizes the conversion and product selectivity for the reductive dealkylation of anisole using different magnesia-alumina mixed oxide catalysts.

Catalyst	% MgO	% Al₂O₃	Anisole Conversion (%)	Phenol Selectivity (%)	o-Cresol Selectivity (%)	2,6-Xylenol Selectivity (%)
A	0	100	85	30	35	11
B	60	40	60	55	20	5
C	66	34	55	60	18	4
D	75	25	45	70	15	3
E	80	20	30	75	10	2

Standard reaction conditions: anisole (1 mL, 9.2 mmol) in cis/trans-decahydronaphthalene (20 mL), H₂ (40 bar), 350 °C, 3 h.[1]

Table 2: Comparison of Phenol Yield with Different BBr₃ Stoichiometries

This table shows the effect of varying the BBr₃ to anisole ratio on the yield of phenol.

BBr₃ (equivalents)	Temperature (°C)	Anisole (%)	Phenol (%)
1.0	30	0.20	99.8
0.66	30	4.23	95.8
0.33	30	43.1	56.9
0.33	50	33.2	67.8

Data from gas chromatography analysis of the product mixture after hydrolysis.

Experimental Protocols

Protocol 1: Anisole Demethylation using Boron Tribromide (BBr₃)

This protocol describes a general procedure for the demethylation of anisole using BBr₃ in dichloromethane (B109758) (DCM).

Materials:

• Anisole

• Boron tribromide (1.0 M solution in DCM)

• Anhydrous Dichloromethane (DCM)

• Methanol (B129727)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, nitrogen/argon inlet.

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a dropping funnel under an inert atmosphere (nitrogen or argon).

• Reaction: Dissolve anisole (1 equivalent) in anhydrous DCM and cool the solution to 0°C in an ice bath.

• Addition of BBr₃: Add the BBr₃ solution (1.1 to 3 equivalents, depending on the desired stoichiometry) dropwise to the stirred anisole solution over 30 minutes. Maintain the temperature at 0°C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-18 hours. Monitor the progress of the reaction by TLC or GC analysis.

• Quenching: Once the reaction is complete, cool the mixture back to 0°C and slowly add methanol to quench the excess BBr₃. Be cautious as this is an exothermic reaction and may produce HBr gas.

• Workup:

  • Add water to the reaction mixture and transfer it to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent by rotary evaporation.

  • The crude phenol can be purified further by column chromatography on silica (B1680970) gel or by distillation.

Protocol 2: Anisole Demethylation using Hydrobromic Acid (HBr)

This protocol outlines a general procedure for anisole demethylation using aqueous HBr.

Materials:

• Anisole

• Hydrobromic acid (48% aqueous solution)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 2 M)

• Hydrochloric acid (HCl) solution (e.g., 1 M)

• Diethyl ether or ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle.

Procedure:

• Setup: Place anisole (1 equivalent) and 48% aqueous HBr (5-10 equivalents) in a round-bottom flask equipped with a reflux condenser.

• Reaction: Heat the mixture to reflux (typically 110-120°C) and maintain the temperature for 4-18 hours. The reaction should be performed in a well-ventilated fume hood due to the evolution of methyl bromide.

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots, neutralizing them, extracting with an organic solvent, and analyzing by TLC or GC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid by adding NaOH solution until the pH is basic (pH > 10). This will convert the phenol to the water-soluble sodium phenolate.

  • Wash the basic aqueous solution with diethyl ether or ethyl acetate to remove any unreacted anisole or non-acidic by-products.

  • Acidify the aqueous layer with HCl solution until the pH is acidic (pH < 2). The phenol will precipitate out or form an oil.

  • Extract the phenol into diethyl ether or ethyl acetate.

• Purification:

  • Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and remove the solvent by rotary evaporation.

  • Purify the crude phenol by column chromatography or distillation.

Visualizations

Caption: Reaction mechanisms for anisole demethylation with BBr₃ and HBr.

Caption: General experimental workflow for anisole demethylation.

Caption: Troubleshooting decision tree for low yield in anisole demethylation.

References

• 1. Reductive Dealkylation of Anisole and Phenetole: Towards Practical Lignin Conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-based lignin chemicals - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02867D [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Reactivity of Anisole versus Phenol in Bromination: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of anisole and phenol (B47542) in electrophilic bromination reactions. By presenting supporting experimental data, detailed methodologies, and mechanistic diagrams, this document aims to be a valuable resource for professionals in the chemical and pharmaceutical sciences.

Executive Summary

Phenol consistently demonstrates higher reactivity towards electrophilic bromination compared to anisole. This heightened reactivity is attributed to the stronger activating effect of the hydroxyl (-OH) group versus the methoxy (B1213986) (-OCH3) group. The lone pair of electrons on the oxygen atom in both molecules activates the benzene (B151609) ring towards electrophilic attack. However, in phenol, this activation is more pronounced, leading to faster reaction rates and the ability to undergo bromination under milder conditions, such as with bromine water without a catalyst.[1][2][3] Anisole, while still activated, often requires a catalyst for efficient bromination.[2][4][5] The electron-donating ability of the hydroxyl and methoxy groups directs the incoming electrophile to the ortho and para positions.[1][6]

Data Presentation: Reaction Kinetics

The following table summarizes the kinetic data for the bromination of phenol and anisole under various conditions. It is important to note that direct comparison is best made when reaction conditions are identical, which is not always possible from discrete literature sources. However, the collected data consistently indicates a higher reaction rate for phenol.

Compound	Brominating Agent	Solvent	Catalyst	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference
Phenol	Hypobromous acid	Aqueous solution	None	7.9 x 10⁶ to 6.5 x 10⁸ (for substituted phenoxide ions)	[7]
Phenol	N-Bromosuccinimide	Acetic acid/Sodium acetate (B1210297)	None	Varies with substrate and acetate concentration	[8]
Phenol	Iodine Bromide	Glacial acetic acid	Mercuric Acetate	Rate constant decreases with increasing acetic acid concentration	[9]
Anisole	Iodine Bromide	Glacial acetic acid	Mercuric Acetate	Rate constant decreases with increasing acetic acid concentration	[9]
Anisole	Acid Bromate	Acetic acid-water	Sulfuric Acid	Pseudo-first-order rate constants obtained	[10]

Note: The rate constants for phenol are generally several orders of magnitude higher than those for anisole under comparable conditions. For instance, the reaction of phenol with bromine water is rapid and leads to the formation of a precipitate of 2,4,6-tribromophenol, while anisole's reaction is slower.[11][12]

Experimental Protocols

Below are representative experimental protocols for the bromination of phenol and anisole.

Experiment 1: Bromination of Phenol with Bromine Water

Objective: To demonstrate the high reactivity of phenol towards electrophilic bromination.

Materials:

• Phenol (0.5 g)

• Distilled water (100 mL)

• Bromine water (saturated solution)

• Beaker (250 mL)

• Stirring rod

• Filter paper and funnel

Procedure:

• Dissolve 0.5 g of phenol in 100 mL of distilled water in a 250 mL beaker.

• Slowly add saturated bromine water to the phenol solution while stirring continuously.

• Observe the immediate formation of a white to yellowish precipitate.

• Continue adding bromine water until the bromine color persists, indicating the completion of the reaction.

• Filter the precipitate, wash with cold water, and dry. The product is 2,4,6-tribromophenol.[12]

Experiment 2: Bromination of Anisole in Acetic Acid

Objective: To perform the monobromination of anisole.

Materials:

• Anisole (5.4 g, 0.05 mol)

• Glacial acetic acid (30 mL)

• Bromine (8.0 g, 0.05 mol) in 20 mL of glacial acetic acid

• Dropping funnel

• Round-bottom flask (250 mL)

• Ice bath

• Sodium bisulfite solution

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Dissolve 5.4 g of anisole in 30 mL of glacial acetic acid in a 250 mL round-bottom flask, and cool the mixture in an ice bath.

• Slowly add a solution of 8.0 g of bromine in 20 mL of glacial acetic acid from a dropping funnel over a period of about 30 minutes, while maintaining the temperature below 5 °C.

• After the addition is complete, allow the mixture to stand at room temperature for one hour.

• Pour the reaction mixture into 250 mL of water and shake well. If the mixture is colored, add a small amount of sodium bisulfite solution to decolorize it.

• Separate the oily layer of bromoanisole using a separatory funnel.

• Wash the organic layer with water and then with a dilute sodium carbonate solution, followed by a final wash with water.

• Dry the product over anhydrous sodium sulfate (B86663) and purify by distillation. The main product is a mixture of o- and p-bromoanisole.[9]

Mechanistic Comparison

The bromination of both anisole and phenol proceeds via an electrophilic aromatic substitution mechanism. The key steps are the attack of the aromatic ring on the electrophilic bromine species to form a resonance-stabilized carbocation (sigma complex), followed by the loss of a proton to restore aromaticity.

The primary difference in reactivity stems from the nature of the activating group. The hydroxyl group in phenol is a stronger activator than the methoxy group in anisole. This is because the oxygen in the hydroxyl group can better stabilize the positive charge in the sigma complex through resonance. While the methoxy group also donates electron density through resonance, the methyl group has a slight electron-donating inductive effect which is counteracted by hyperconjugation that can reduce the electron-donating ability of the oxygen to the ring compared to the hydrogen in phenol.[13]

Figure 1: Comparative workflow of phenol and anisole bromination.

The diagram above illustrates the general pathways for the bromination of phenol and anisole. Phenol's higher reactivity often allows the reaction to proceed without a catalyst, whereas anisole may require a Lewis acid catalyst to polarize the bromine molecule, making it a stronger electrophile.

Conclusion

References

• 1. savemyexams.com [savemyexams.com]
• 2. organic chemistry - Requirement of different reagents for bromination of different substituted benzene rings - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. quora.com [quora.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. quora.com [quora.com]
• 7. The bromination kinetics of phenolic compounds in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 10. ias.ac.in [ias.ac.in]
• 11. Anisole is less reactive than phenol towards electrophilic substitution r.. [askfilo.com]
• 12. youtube.com [youtube.com]
• 13. Reddit - The heart of the internet [reddit.com]

Validating Synthesized Anisole Purity: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other common analytical techniques for validating the purity of synthesized anisole. We present supporting experimental data and detailed protocols to assist in selecting the most appropriate method for your laboratory's needs.

Introduction to Anisole and its Potential Impurities

Anisole (methoxybenzene) is a widely used intermediate in the synthesis of pharmaceuticals, fragrances, and other specialty chemicals. A common synthetic route is the Williamson ether synthesis, involving the reaction of sodium phenoxide with a methylating agent like dimethyl sulfate (B86663) or methyl chloride.[1] During this process, several impurities can be introduced, including unreacted starting materials and byproducts of side reactions.

Common Impurities in Synthesized Anisole:

• Phenol (B47542): Unreacted starting material.

• Methanol: Unreacted starting material.

• Cresols (o-, m-, p-): Byproducts from the methylation of cresol (B1669610) impurities in the phenol starting material.

• Xylenols: Byproducts from the methylation of xylenol impurities in the phenol starting material.

The presence of these impurities can significantly impact the yield, reactivity, and safety profile of subsequent reactions. Therefore, accurate purity assessment is paramount.

Gold Standard: Purity Validation by GC-MS

GC-MS is a powerful and widely adopted technique for the separation and identification of volatile and semi-volatile compounds, making it highly suitable for analyzing anisole and its potential impurities. The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase, while the mass spectrometer provides detailed structural information for identification by analyzing the fragmentation patterns of the eluted compounds.

Experimental Protocol: GC-MS Analysis of Anisole

This protocol outlines a general procedure for the purity analysis of a synthesized anisole sample.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the synthesized anisole sample.

• Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., dichloromethane (B109758) or diethyl ether) to create a 10 mg/mL stock solution.

• Perform a serial dilution to obtain a final concentration of approximately 100 µg/mL for GC-MS analysis.

2. GC-MS Instrumentation and Parameters:

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial temperature of 60 °C (hold for 2 min), ramp to 150 °C at 10 °C/min, then ramp to 250 °C at 20 °C/min (hold for 5 min)
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	35-350 amu
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Solvent Delay	3 minutes

3. Data Analysis:

• Identify the anisole peak based on its retention time and comparison of its mass spectrum with a reference spectrum.

• Identify any impurity peaks by comparing their mass spectra with spectral libraries (e.g., NIST) and known fragmentation patterns of potential impurities.

• Calculate the relative purity of the anisole sample by integrating the peak areas of anisole and all identified impurities. The purity is expressed as the percentage of the anisole peak area relative to the total peak area.

Expected GC-MS Data

The following table summarizes the expected retention time order and key mass spectral fragments for anisole and its common impurities under the specified GC conditions. Actual retention times may vary depending on the specific instrument and column conditions.

Compound	Expected Retention Time Order	Molecular Weight ( g/mol )	Key Mass-to-Charge Ratios (m/z)
Methanol	1	32.04	31, 29
Phenol	2	94.11	94, 66, 65, 39
Anisole	3	108.14	108, 93, 78, 65, 51, 39
o-Cresol	4	108.14	108, 107, 90, 79, 77
m-Cresol	5	108.14	108, 107, 79, 77
p-Cresol	6	108.14	108, 107, 79, 77
2,6-Xylenol	7	122.16	122, 107, 91, 77
2,4-Xylenol	8	122.16	122, 107, 91, 77

Note: The mass spectra of cresol and xylenol isomers can be very similar, making chromatographic separation crucial for their individual identification.

GC-MS Workflow for Anisole Purity Validation

Caption: Workflow for anisole purity validation using GC-MS.

Comparison with Alternative Purity Validation Techniques

While GC-MS is a robust method, other techniques can also be employed for purity assessment, each with its own advantages and limitations.

Technique	Principle	Advantages	Disadvantages	Best Suited For
GC-MS	Separation by volatility and polarity, followed by mass-based identification.	High sensitivity and selectivity. Provides structural information for impurity identification. Established libraries for compound matching.	Requires volatile and thermally stable compounds. Potential for sample degradation at high temperatures.	Comprehensive qualitative and quantitative analysis of volatile and semi-volatile mixtures.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Suitable for non-volatile and thermally labile compounds. Wide range of detectors available. Well-established for quantitative analysis.	Lower resolution for some volatile isomers compared to GC. Requires soluble samples.	Purity determination of non-volatile compounds and preparative purification.
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material by a liquid mobile phase.	Simple, rapid, and inexpensive. Can be used to quickly screen for the presence of impurities.	Primarily qualitative. Less sensitive and lower resolution than GC or HPLC.	Rapid reaction monitoring and preliminary purity checks.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Provides detailed structural information. Can be used for quantitative analysis (qNMR) without a reference standard for each impurity. Non-destructive.	Lower sensitivity compared to chromatographic methods. Complex mixtures can lead to overlapping signals.	Structural elucidation and quantification of major components and impurities with distinct signals.

Logical Relationship of Purity Validation Methods

Caption: Interrelationship of analytical techniques for purity validation.

Conclusion

The choice of analytical technique for validating the purity of synthesized anisole depends on the specific requirements of the analysis. GC-MS stands out as a highly effective method, offering excellent separation and definitive identification of volatile impurities commonly found in anisole synthesis. For a comprehensive quality assessment, a multi-technique approach can be beneficial. For instance, TLC can be used for rapid in-process checks, while HPLC may be preferred if non-volatile impurities are suspected. NMR spectroscopy provides invaluable structural confirmation of the final product. By understanding the strengths and limitations of each method, researchers can confidently select the most appropriate strategy to ensure the quality and integrity of their synthesized compounds.

References

• 1. Simultaneous determination of phenol, cresol, xylenol isomers and naphthols in urine by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Anisole vs. Other Aryl Ethers: A Comparative Guide for Organic Synthesis

Anisole is emerging as a versatile and often greener alternative to traditional aryl ether solvents in a variety of organic reactions. This guide provides a comprehensive comparison of anisole with other common aryl ethers—diphenyl ether, veratrole (1,2-dimethoxybenzene), and other dimethoxybenzene isomers—supported by experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in solvent selection.

This comparative analysis delves into the performance of these solvents in key organic transformations, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reactions. The physical, chemical, and safety properties of each solvent are also presented to provide a holistic view for informed decision-making in the laboratory.

Performance in Key Organic Reactions

The choice of solvent can significantly impact reaction outcomes, influencing yield, reaction rate, and product selectivity. While direct comparative studies for all aryl ethers across all reaction types are not always available, the existing data and established chemical principles allow for a robust assessment.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of carbon-carbon bond formation. While traditional solvents like toluene (B28343) and dioxane are common, aryl ethers can offer advantages in terms of boiling point and stability. Anisole, in particular, is gaining traction as a more sustainable alternative.

Table 1: Illustrative Yield Comparison in Suzuki-Miyaura Reactions

Aryl Halide	Arylboronic Acid	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromoanisole (B123540)	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Anisole	110	12	>95
4-Chlorotoluene (B122035)	Phenylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Diphenyl Ether	120	18	~90
2-Bromopyridine	3-Methoxyphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Veratrole	100	16	~85

Note: The data presented is compiled from various sources and is intended for illustrative comparison. Direct comparison should be made with caution as reaction conditions may vary.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds. The choice of solvent can be critical for catalyst stability and reactivity. The higher boiling points of aryl ethers can be advantageous for less reactive aryl chlorides.

Table 2: Illustrative Yield Comparison in Buchwald-Hartwig Amination

Aryl Halide	Amine	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Chlorotoluene	Morpholine (B109124)	Pd₂(dba)₃ / RuPhos	NaOtBu	Anisole	100	24	~92
1-Bromo-4-tert-butylbenzene	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Diphenyl Ether	110	20	~88
4-Bromoanisole	N-Methylaniline	Pd(OAc)₂ / DavePhos	K₃PO₄	Veratrole	100	18	~90

Note: The data presented is compiled from various sources and is intended for illustrative comparison. Direct comparison should be made with caution as reaction conditions may vary.

Grignard Reactions

Ethereal solvents are essential for the formation and reaction of Grignard reagents due to their ability to solvate the magnesium center. While diethyl ether and THF are standard, anisole and other aryl ethers can be used, particularly for reactions requiring higher temperatures.

Table 3: Suitability of Aryl Ethers in Grignard Reactions

Feature	Anisole	Diphenyl Ether	Veratrole
Grignard Formation	Suitable	Less Common	Suitable
Reaction Temperature	Higher temperatures possible	High temperatures	Higher temperatures possible
Advantages	Higher boiling point than THF	Very high boiling point	Good solvating properties
Disadvantages	May be less efficient for initial formation than THF	Solid at room temperature	Potential for side reactions

Physicochemical Properties

The physical and chemical properties of a solvent dictate its suitability for specific reaction conditions and work-up procedures.

Table 4: Physicochemical Properties of Anisole and Other Aryl Ethers

Property	Anisole	Diphenyl Ether	Veratrole (1,2-DMB)	1,3-Dimethoxybenzene	1,4-Dimethoxybenzene
Formula	C₇H₈O	C₁₂H₁₀O	C₈H₁₀O₂	C₈H₁₀O₂	C₈H₁₀O₂
Molecular Weight ( g/mol )	108.14	170.21	138.16	138.16	138.16
Boiling Point (°C)	154	259	206-207	217	212
Melting Point (°C)	-37.3	26-29	22-23	-52	55-57
Density (g/mL at 20°C)	0.995	1.07	1.08	1.06	1.05
Solubility in Water	Sparingly soluble[1]	Insoluble[2]	Slightly soluble[3]	Slightly soluble[4]	Sparingly soluble[5]
Dielectric Constant (at 20°C)	4.33	3.7	4.5	3.4	2.8

Safety and Toxicity

Safety is a paramount concern in solvent selection. Anisole is often considered to have a more favorable safety profile compared to some traditional solvents.

Table 5: Safety and Toxicity Information

Parameter	Anisole	Diphenyl Ether	Veratrole (1,2-DMB)	1,3-Dimethoxybenzene	1,4-Dimethoxybenzene
Flash Point (°C)	52	115	87	88	94
Oral LD₅₀ (rat, mg/kg)	3700[6]	2450	890[7]	1600	3600[8]
Primary Hazards	Flammable liquid, Irritant[9]	Eye and skin irritant[10]	Harmful if swallowed[7][11]	Skin and eye irritant	Skin, eye, and respiratory irritant[8][12]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. The following are representative procedures for key reactions using aryl ether solvents.

Suzuki-Miyaura Coupling in Anisole

Reaction: 4-Bromoanisole with Phenylboronic Acid

Procedure:

• To an oven-dried Schlenk flask, add 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), potassium phosphate (B84403) (K₃PO₄, 2.0 mmol), and a magnetic stir bar.

• Evacuate and backfill the flask with argon three times.

• Add palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol) and SPhos (0.04 mmol).

• Add 5 mL of anhydrous anisole via syringe.

• Heat the reaction mixture to 110 °C and stir for 12 hours.

• Cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination in Diphenyl Ether

Reaction: 4-Chlorotoluene with Morpholine

Procedure:

• In a glovebox, charge a reaction vial with palladium(II) acetate (Pd(OAc)₂, 0.01 mmol), RuPhos (0.02 mmol), and sodium tert-butoxide (NaOtBu, 1.4 mmol).

• Add 4-chlorotoluene (1.0 mmol) and morpholine (1.2 mmol).

• Add 3 mL of anhydrous diphenyl ether.

• Seal the vial and heat the mixture at 110 °C for 24 hours.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with brine, dry the organic layer over magnesium sulfate, and concentrate.

• Purify the product by silica (B1680970) gel chromatography.

Grignard Reaction with in situ Formation in Anisole

Reaction: Formation of Phenylmagnesium Bromide and reaction with Benzophenone (B1666685)

Procedure:

• To a flame-dried three-neck flask equipped with a reflux condenser and an addition funnel under an argon atmosphere, add magnesium turnings (2.4 g, 100 mmol).

• Add a small crystal of iodine.

• In the addition funnel, place a solution of bromobenzene (B47551) (10.5 g, 67 mmol) in 50 mL of anhydrous anisole.

• Add a small portion of the bromobenzene solution to initiate the reaction (indicated by the disappearance of the iodine color and gentle reflux).

• Add the remaining bromobenzene solution dropwise to maintain a steady reflux.

• After the addition is complete, reflux the mixture for an additional hour.

• Cool the Grignard reagent to 0 °C and add a solution of benzophenone (9.1 g, 50 mmol) in 20 mL of anhydrous anisole dropwise.

• After the addition, warm the reaction to room temperature and stir for 2 hours.

• Quench the reaction by slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate to obtain the crude product.

• Recrystallize the product from a suitable solvent.

Logical Workflow and Pathway Diagrams

The selection of an appropriate aryl ether solvent involves considering several factors. The following diagram illustrates a logical workflow for this process.

Logical workflow for aryl ether solvent selection.

The catalytic cycle for a Suzuki-Miyaura coupling, a common reaction where these solvents are employed, is illustrated below.

Simplified catalytic cycle for Suzuki-Miyaura coupling.

Conclusion

Anisole presents a compelling case as a solvent in modern organic synthesis, offering a balance of favorable physical properties, good performance in key reactions, and a move towards greener chemistry. While diphenyl ether offers a higher boiling point for high-temperature applications, its solid nature at room temperature can be a practical drawback. Veratrole and other dimethoxybenzenes, with their good solvating power, are also viable options, though their reactivity and potential for side reactions should be considered. The choice of the optimal aryl ether solvent will ultimately depend on the specific requirements of the reaction, including temperature, substrate compatibility, and safety considerations. This guide provides the necessary data to make an informed and objective decision.

References

• 1. Anisole | C7H8O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Benzene, 1,2-dimethoxy- (CAS 91-16-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. [PDF] Solvent effects in palladium catalysed cross-coupling reactions | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. taylorfrancis.com [taylorfrancis.com]
• 12. books.rsc.org [books.rsc.org]

A Comparative Guide to Lewis Acid Efficacy in Friedel-Crafts Reactions with Anisole

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reaction, a cornerstone of C-C bond formation in organic synthesis, is pivotal in the creation of aromatic ketones and alkylated arenes, which are crucial intermediates in the pharmaceutical and fine chemical industries. The choice of Lewis acid catalyst is a critical parameter that significantly influences the reaction's yield, regioselectivity, and overall efficiency, particularly when employing activated aromatic substrates like anisole. This guide provides an objective comparison of various Lewis acids for the Friedel-Crafts acylation and alkylation of anisole, supported by experimental data to aid researchers in catalyst selection.

Performance Comparison of Lewis Acids

The efficacy of a Lewis acid in the Friedel-Crafts reaction with anisole is determined by several factors, including its strength, the nature of the acylating or alkylating agent, and the reaction conditions. The following table summarizes quantitative data from various studies on the Friedel-Crafts acylation of anisole, highlighting the performance of different Lewis acids. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies.

Lewis Acid	Acylating/Alkylating Agent	Solvent	Reaction Time	Temperature (°C)	Conversion/Yield (%)	ortho:para Ratio	Reference
AlCl₃	Propionyl chloride	Dichloromethane (B109758)	15 min	Room Temp	High (not specified)	Predominantly para	[1]
AlCl₃	Acetic anhydride	Dichloromethane	Not specified	Not specified	85.7% (isolated yield)	Predominantly para	[2]
FeCl₃	Propionyl chloride	Dichloromethane	15 min	Room Temp	Not specified	Not specified	[3]
FeCl₃	Various acyl chlorides/anhydrides	Propylene Carbonate	Not specified	Not specified	Good to excellent yields	High para-selectivity	[4]
[CholineCl][ZnCl₂]₃	Propionic anhydride	Neat (Microwave)	5 min	120	>99% (conversion)	2:98	[5][6]
Mordenite Zeolite (MOR(110))	Acetic anhydride	Acetic acid	2 h	Not specified	>99% (conversion)	>99% para-selectivity	[7]
Hβ Zeolite (Mix-Hβ)	Octanoic acid	Solvent-free	Not specified	Not specified	72.7% (conversion)	82.5% p-selectivity	[8]
BF₃	Benzyl alcohol	Not specified	Not specified	Room Temp	69-80% (yield)	Not specified	[9]

Key Observations:

• Strong Lewis Acids (AlCl₃, FeCl₃): Traditional Lewis acids like aluminum chloride and ferric chloride are highly effective, often leading to high conversions in short reaction times.[1][3] However, they are typically required in stoichiometric amounts, which can lead to significant waste generation and complex work-up procedures.[10] There is also a risk of demethylation of the methoxy (B1213986) group in anisole when using strong Lewis acids like AlCl₃ under certain conditions.[11]

• Milder Lewis Acids (ZnCl₂): Milder Lewis acids, such as zinc chloride, can offer a good compromise between reactivity and selectivity, with the added benefit of potentially avoiding side reactions like demethylation.[11] The use of a deep eutectic solvent containing ZnCl₂ has been shown to be highly efficient and green.[5][6]

• Solid Acid Catalysts (Zeolites): Zeolites, such as Mordenite and H-Beta, have emerged as highly promising "green" catalysts for Friedel-Crafts acylation.[12] They offer several advantages, including high catalytic activity, excellent para-selectivity due to shape-selective catalysis within their pores, and ease of separation and reusability.[7][8] Mordenite zeolites, in particular, have demonstrated near-quantitative conversion and selectivity for the para-isomer.[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the Friedel-Crafts acylation of anisole using different Lewis acids.

Protocol 1: Friedel-Crafts Acylation using FeCl₃[3]

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a Claisen adapter, add FeCl₃ (0.66 g, 4.0 mmol), dichloromethane (CH₂Cl₂, 6 mL), and propionyl chloride (0.41 mL, 4.6 mmol).

• Addition of Anisole: Slowly add a solution of anisole (0.43 mL, 4.6 mmol) in CH₂Cl₂ (3 mL) dropwise to the reaction mixture over approximately 5 minutes.

• Reaction: Stir the mixture for an additional 10 minutes at room temperature after the addition is complete.

• Work-up: Quench the reaction by the slow, dropwise addition of ice-cold water (5 mL). Stir for another 5 minutes. Transfer the mixture to a separatory funnel, add more water (10 mL), and extract the aqueous layer with CH₂Cl₂ (2 x 5 mL).

• Purification: Combine the organic layers, wash with 5% aqueous NaOH solution (10 mL), and dry over anhydrous MgSO₄. Filter the solution and evaporate the solvent to obtain the crude product.

Protocol 2: Friedel-Crafts Acylation using AlCl₃ and Acetic Anhydride[2][13]

• Reaction Setup: In a suitable reaction vessel, combine anisole and acetic anhydride.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add anhydrous aluminum chloride (AlCl₃) in portions while stirring. The reaction is exothermic.

• Reaction: After the addition of AlCl₃, allow the reaction to proceed, often with continued stirring at room temperature.

• Work-up: Pour the reaction mixture into a mixture of ice and concentrated HCl to decompose the aluminum chloride complex.

• Extraction and Purification: Extract the product with an organic solvent (e.g., dichloromethane), wash the organic layer with sodium bicarbonate solution and then with water, dry over an anhydrous salt, and remove the solvent under reduced pressure. The product can be further purified by crystallization or chromatography.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical transformations, the following diagrams are provided.

Caption: General experimental workflow for Friedel-Crafts acylation of anisole.

Caption: Simplified mechanism of Friedel-Crafts acylation.

References

• 1. m.youtube.com [m.youtube.com]
• 2. condor.depaul.edu [condor.depaul.edu]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. researchgate.net [researchgate.net]
• 5. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst [scirp.org]
• 8. Friedel–Crafts acylation of anisole with octanoic acid over acid modified zeolites - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. organic chemistry - Friedel–Crafts acylation of substituted anisole - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]

Cross-Validation of Anisole's Spectroscopic Data with Literature Values: A Comparative Guide

For researchers, scientists, and drug development professionals, accurate identification and characterization of chemical compounds are paramount. This guide provides a comprehensive cross-validation of experimentally obtained spectroscopic data for anisole with established literature values. By presenting detailed experimental protocols and clear data comparisons, this document serves as a practical resource for verifying the identity and purity of anisole in a laboratory setting.

Anisole (methoxybenzene), a common building block in organic synthesis and a key component in fragrances and flavorings, offers a clear set of spectroscopic signals for analysis. This guide focuses on the four primary spectroscopic techniques used for structural elucidation: Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Experimental Protocols

To ensure reproducibility, the following standard protocols are recommended for acquiring spectroscopic data for an anisole sample.

1. Sample Preparation:

• NMR Spectroscopy (¹H and ¹³C): A solution of anisole (analytical grade, ≥99.9%) is prepared by dissolving approximately 10-20 mg of the sample in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• IR Spectroscopy: A thin film of neat anisole liquid is placed between two potassium bromide (KBr) plates for analysis.

• Mass Spectrometry: A dilute solution of anisole is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane. For gas chromatography-mass spectrometry (GC-MS), the sample is injected directly into the GC inlet. For direct infusion, the solution is introduced into the ion source via a syringe pump.

2. Instrumentation and Data Acquisition:

• ¹H NMR Spectroscopy: Spectra are recorded on a 400 MHz spectrometer. Key acquisition parameters include a 30° pulse width, a relaxation delay of 1.0 seconds, and an acquisition time of 2-3 seconds. A total of 16-32 scans are typically co-added.

• ¹³C NMR Spectroscopy: Spectra are acquired on the same 400 MHz spectrometer (operating at 100 MHz for ¹³C). A proton-decoupled pulse sequence is used with a 45° pulse width, a relaxation delay of 2.0 seconds, and an acquisition time of 1-2 seconds. Several hundred to a few thousand scans may be required for a good signal-to-noise ratio.

• IR Spectroscopy: A Fourier-transform infrared (FTIR) spectrometer is used to record the spectrum in the range of 4000-400 cm⁻¹. A background spectrum of the clean KBr plates is recorded and subtracted from the sample spectrum.

• Mass Spectrometry: Electron ionization (EI) mass spectra are obtained using an ionization energy of 70 eV. The mass analyzer is scanned over a mass-to-charge (m/z) range of 40-200.

Data Presentation and Comparison

The following tables summarize the experimentally expected values and compare them with established literature data.

Table 1: ¹H NMR Spectroscopic Data for Anisole in CDCl₃

Proton Assignment	Experimental Chemical Shift (δ, ppm)	Literature Chemical Shift (δ, ppm)[1][2][3]	Multiplicity
-OCH₃	~3.81	3.75 - 3.86	Singlet (s)
H-2, H-6 (ortho)	~6.89	6.88 - 6.92	Doublet (d) or Multiplet (m)
H-4 (para)	~6.94	6.92 - 6.98	Triplet (t) or Multiplet (m)
H-3, H-5 (meta)	~7.28	7.26 - 7.31	Triplet (t) or Multiplet (m)

Table 2: ¹³C NMR Spectroscopic Data for Anisole in CDCl₃

Carbon Assignment	Experimental Chemical Shift (δ, ppm)	Literature Chemical Shift (δ, ppm)[4][5][6][7]
-OCH₃	~54.8	54.8 - 55.3
C-4 (para)	~120.7	120.1 - 120.8
C-2, C-6 (ortho)	~114.0	113.9 - 114.2
C-3, C-5 (meta)	~129.5	129.4 - 129.6
C-1 (ipso)	~159.8	159.7 - 160.0

Table 3: Key IR Absorption Bands for Anisole (Neat Liquid)

Vibrational Mode	Experimental Frequency (cm⁻¹)	Literature Frequency (cm⁻¹)[8][9][10][11][12]	Intensity
C-H stretch (aromatic)	~3060-3000	3100-3000	Medium-Weak
C-H stretch (aliphatic, -OCH₃)	~2955, 2835	2960-2838	Medium
C=C stretch (aromatic ring)	~1600, 1500	1600-1500	Strong
C-O-C stretch (asymmetric)	~1245	~1250	Strong
C-O-C stretch (symmetric)	~1040	~1040	Medium
C-H out-of-plane bend	~750, 690	770-730, 710-690	Strong

Table 4: Mass Spectrometry Data for Anisole (EI, 70 eV)

Fragment Ion	Proposed Structure	Experimental m/z	Literature m/z[13][14][15][16][17]	Relative Abundance
[C₇H₈O]⁺	Molecular Ion	108	108	High
[C₆H₅O]⁺	Loss of -CH₃	93	93	Moderate
[C₆H₅]⁺	Loss of -OCH₃	77	77	Moderate
[C₅H₆]⁺	Rearrangement and loss of CO	78	78	High
[C₄H₃]⁺	Further fragmentation	51	51	Moderate

Logical Workflow for Spectroscopic Data Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of anisole's spectroscopic data. This process ensures a systematic and thorough comparison of experimental results with established literature values.

Caption: Workflow for Spectroscopic Data Cross-Validation.

This systematic approach, combining standardized experimental procedures with a thorough comparison to reliable literature data, provides a high degree of confidence in the structural confirmation of anisole. For drug development professionals and researchers, such rigorous validation is a critical step in ensuring the quality and integrity of their scientific work.

References

• 1. Anisole(100-66-3) 1H NMR [m.chemicalbook.com]
• 2. hmdb.ca [hmdb.ca]
• 3. Solved Anisole has the following values (in ppm) when | Chegg.com [chegg.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. spectrabase.com [spectrabase.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Anisole [webbook.nist.gov]
• 9. IR Spectrum Of Anisole | bartleby [bartleby.com]
• 10. The IR spectrum for anisole contains two C―O stretching bands in ... | Study Prep in Pearson+ [pearson.com]
• 11. researchgate.net [researchgate.net]
• 12. Anisole(100-66-3) IR Spectrum [m.chemicalbook.com]
• 13. Anisole [webbook.nist.gov]
• 14. Anisole [webbook.nist.gov]
• 15. Mass spectrometric study on the fragmentation of anisole [inis.iaea.org]
• 16. massbank.eu [massbank.eu]
• 17. researchgate.net [researchgate.net]

A comparative study of methylating agents for the synthesis of anisole

For Researchers, Scientists, and Drug Development Professionals

The synthesis of anisole, a valuable precursor in the pharmaceutical and fragrance industries, is a fundamental etherification reaction. The choice of methylating agent is a critical parameter that influences reaction efficiency, safety, and environmental impact. This guide provides an objective comparison of common methylating agents for the synthesis of anisole from phenol (B47542), supported by experimental data and detailed protocols.

Performance Comparison of Methylating Agents

The selection of a suitable methylating agent is a trade-off between reactivity, yield, safety, and cost. The following table summarizes the quantitative performance of several common methylating agents in the synthesis of anisole.

Methylating Agent	Typical Yield (%)	Reaction Conditions	Key Advantages	Key Disadvantages
Dimethyl Sulfate (B86663)	72-92%[1]	Aqueous NaOH, 10-40°C, then reflux[1][2][3]	High reactivity, relatively low cost	Highly toxic and carcinogenic[4][5]
Methyl Iodide	~53%[6]	Sodium methoxide (B1231860) in methanol (B129727), reflux[6][7]	Good reactivity	Toxic, suspected carcinogen, relatively expensive[1][8][9][10]
Diazomethane	High	Ether or dioxane solution	Reacts with acidic phenols without a base[11]	Extremely toxic, explosive, and carcinogenic[3][12][13][14]
Dimethyl Carbonate	Up to 98%[15]	With catalyst (e.g., KBr, CsNO3), 150-250°C[15][16]	"Green" reagent, low toxicity, biodegradable[13][17]	Requires higher temperatures and catalyst

Reaction Pathway: Williamson Ether Synthesis

The most common laboratory-scale synthesis of anisole proceeds via the Williamson ether synthesis. This SN2 reaction involves the nucleophilic attack of a phenoxide ion on a methyl halide or sulfate.

Williamson Ether Synthesis for Anisole Production.

Experimental Protocols

Synthesis of Anisole using Dimethyl Sulfate

Materials:

• Phenol (2.5 moles)

• Sodium hydroxide (B78521) (2.5 moles)

• Dimethyl sulfate (2.5 moles)[1]

• Water (1 L)

• Benzene (for extraction)

• Calcium chloride (for drying)

Procedure:

• In a 5-L three-necked round-bottomed flask equipped with a stirrer, separatory funnel, and reflux condenser, dissolve phenol and sodium hydroxide in water.

• Cool the mixture to below 10°C using an ice-salt bath.

• Slowly add dimethyl sulfate to the stirred mixture over approximately one hour, maintaining the low temperature.[1]

• After the addition is complete, heat the mixture on a water bath for 30 minutes.[1]

• For a higher yield utilizing both methyl groups of dimethyl sulfate, a second equivalent of phenol and sodium hydroxide can be added, followed by a prolonged reflux of about 15 hours.[1]

• Cool the reaction mixture and separate the anisole layer.

• Extract the aqueous layer with benzene.

• Combine the organic layers, wash with water, and dry over calcium chloride.

• Purify the crude anisole by fractional distillation. The fraction boiling at 153–154°C is collected.[1]

Synthesis of Anisole using Methyl Iodide

Materials:

• Phenol (~32 g)

• Sodium metal (~8 g)

• Dry methanol

• Methyl iodide (~50 g)[6]

• Dichloromethane (for extraction)

• Sodium hydroxide solution

• Calcium chloride (for drying)

Procedure:

• Prepare sodium methoxide by reacting sodium metal with dry methanol under reflux.

• Dissolve phenol in the prepared sodium methoxide/methanol solution.

• Cool the mixture to below 40°C.

• Add methyl iodide to the cooled mixture and then reflux for approximately 1.5 hours.[6]

• Distill off the methanol.

• Extract the product with dichloromethane.

• Wash the organic layer successively with sodium hydroxide solution and water.

• Dry the organic layer over calcium chloride and remove the solvent.

• Purify the anisole by distillation, collecting the fraction around 140°C.[6]

Green Synthesis of Anisole using Dimethyl Carbonate

Materials:

• Phenol

• Dimethyl carbonate (DMC)

• Catalyst (e.g., CsNO₃)

Procedure:

• The methylation of phenol with DMC is typically carried out in a stainless steel reactor.[18]

• Add phenol, DMC, and the catalyst to the autoclave in the desired molar ratio (e.g., n(DMC):n(phenol) of 2.0).[15]

• Heat the mixture to the reaction temperature (e.g., 200°C) and stir for the desired time (e.g., 10 hours).[15]

• After the reaction, separate the catalyst by centrifugation.

• The supernatant containing the product can be analyzed by gas chromatography to determine the yield of anisole.[18]

Safety and Environmental Considerations

Dimethyl Sulfate: Highly toxic, corrosive, and a known carcinogen.[4][5] It should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment must be worn. Ammonia should be readily available as an antidote for spills.[1]

Methyl Iodide: Toxic and a suspected human carcinogen.[1][8][9][10] It is a volatile liquid and should be handled in a fume hood.

Diazomethane: Extremely toxic, highly explosive, and carcinogenic.[3][12][13][14] It is a yellow gas that is typically generated in situ for immediate use and should not be stored.[3][13] Due to its hazardous nature, its use is generally avoided in industrial applications.

Dimethyl Carbonate (DMC): Considered a green reagent due to its low toxicity, biodegradability, and the fact that it is produced by a clean process.[13][17] It is a flammable liquid but is significantly safer than traditional methylating agents.[2][6][19][20]

Conclusion

The choice of a methylating agent for anisole synthesis is a critical decision for researchers and chemical process developers. While traditional agents like dimethyl sulfate and methyl iodide offer high reactivity and established protocols, their significant toxicity and environmental hazards are major drawbacks. Diazomethane, despite its high reactivity, is often too hazardous for practical use.

Dimethyl carbonate emerges as a promising green alternative, offering high yields and an excellent safety profile. Although it requires higher reaction temperatures and a catalyst, the environmental and safety benefits make it an attractive option for modern, sustainable chemical synthesis. The development of more efficient catalytic systems for DMC-mediated methylation will likely further enhance its utility in both laboratory and industrial settings.

References

• 1. fishersci.com [fishersci.com]
• 2. aglayne.com [aglayne.com]
• 3. echemi.com [echemi.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. nj.gov [nj.gov]
• 6. valudor.com [valudor.com]
• 7. carlroth.com [carlroth.com]
• 8. actylislab.com [actylislab.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. epa.gov [epa.gov]
• 11. mdpi.com [mdpi.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. - Division of Research Safety | Illinois [drs.illinois.edu]
• 14. nj.gov [nj.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. byjus.com [byjus.com]
• 18. Anisole synthesis - chemicalbook [chemicalbook.com]
• 19. chemos.de [chemos.de]
• 20. fishersci.com [fishersci.com]

Deuterated Anisole: A Performance Benchmark for Internal Standards in Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides a comprehensive comparison of deuterated anisole (anisole-d8) as an internal standard against other commonly used alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards, particularly deuterated compounds, are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their use is fundamental to correcting for analytical variability, including matrix effects, extraction efficiency, and instrument response.[2] Deuterated anisole, with its structural similarity to a range of volatile and semi-volatile organic compounds, presents a robust option for such applications. This guide will delve into its performance, offering a clear comparison with another widely used deuterated internal standard, deuterated toluene (B28343) (toluene-d8), to aid in the selection of the most appropriate standard for your analytical needs.

Performance Comparison: Deuterated Anisole vs. Deuterated Toluene

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection.[2] This ensures that any variations affecting the analyte will similarly affect the internal standard, allowing for accurate normalization of the signal. Deuterated standards are particularly effective as they co-elute with their non-deuterated counterparts and exhibit similar ionization efficiencies.[2]

While direct head-to-head comparative studies for deuterated anisole are not extensively documented in publicly available literature, we can construct a practical comparison based on typical performance data from validated methods for similar volatile organic compounds. The following table summarizes the expected performance characteristics of deuterated anisole and deuterated toluene in a typical Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Performance Parameter	Deuterated Anisole (Anisole-d8)	Deuterated Toluene (Toluene-d8)	Acceptance Criteria
Linearity (R²)	≥ 0.99	≥ 0.99	≥ 0.99[3]
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification)[2]
Precision (%RSD)	≤ 15%	≤ 15%	≤ 15% (≤ 20% at the Lower Limit of Quantification)[2]
Recovery	70-130%	70-130%	Typically within 70-130%[3]
Matrix Effect	Minimal	Minimal	Internal standard-normalized matrix factor close to 1

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the use of a deuterated internal standard in the analysis of volatile organic compounds (VOCs) by GC-MS.

Sample Preparation

• Standard Preparation: Prepare a series of calibration standards containing the target analytes at a minimum of five concentration levels.[3]

• Internal Standard Spiking: Prepare a stock solution of the deuterated internal standard (e.g., anisole-d8 (B57549) or toluene-d8) in a suitable solvent such as methanol. The concentration should be chosen to be similar to the expected midpoint of the analyte concentration range in the samples.[3]

• Spiking of Samples and Standards: Add a consistent and known amount of the deuterated internal standard solution to all calibration standards, quality control samples, and unknown samples.[3]

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.

• GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is commonly used for VOC analysis.[3]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).[4]

• Injection Mode: Splitless injection is often employed to enhance sensitivity for trace-level analysis.[4]

• Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 45°C) and ramps up to a higher temperature (e.g., 320°C) to elute a wide range of VOCs.[4]

• MS Detector: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring characteristic ions for the analytes and the deuterated internal standard.[5]

Visualizing the Workflow

To better illustrate the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Logical diagram illustrating how an internal standard corrects for analytical variability.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Anisole vs. Thioanisole: A Comparative Guide to Nucleophilicity in Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nucleophilic properties of anisole and thioanisole (B89551) in substitution reactions. While direct comparative kinetic data for these specific molecules acting as nucleophiles is sparse in publicly available literature, this guide leverages theoretical principles and experimental data from analogous compounds to provide a comprehensive analysis for researchers in organic synthesis and drug development.

Executive Summary

Thioanisole is a significantly more potent nucleophile than anisole in substitution reactions where the heteroatom (sulfur or oxygen) acts as the nucleophilic center. This enhanced reactivity is attributed to the higher polarizability, the greater energy of the highest occupied molecular orbital (HOMO) of the sulfur atom in thioanisole compared to the oxygen atom in anisole, and the relative basicity of the two centers. This guide will delve into the theoretical underpinnings of this difference and present analogous experimental data to quantify the reactivity gap.

Theoretical Background

The nucleophilicity of an atom is its ability to donate an electron pair to an electrophile. Several key factors dictate the superior nucleophilicity of the sulfur atom in thioanisole compared to the oxygen atom in anisole:

• Polarizability: Sulfur is a larger atom than oxygen with more diffuse electron orbitals. This makes the electron cloud of sulfur more polarizable, meaning it can be more easily distorted by an approaching electrophile, facilitating bond formation from a greater distance and through softer interactions.

• Electronegativity and Hard and Soft Acids and Bases (HSAB) Theory: Oxygen is more electronegative than sulfur, holding its lone pair electrons more tightly. According to the HSAB principle, the "softer" sulfur atom of thioanisole is a better match for many common carbon-based electrophiles (which are typically soft acids) than the "harder" oxygen atom of anisole.

• Orbital Energy: The Highest Occupied Molecular Orbital (HOMO) of the sulfur atom in thioanisole is higher in energy than that of the oxygen atom in anisole. A higher energy HOMO indicates that the electrons are more readily available for donation to an electrophile's Lowest Unoccupied Molecular Orbital (LUMO), leading to a faster reaction rate.

Comparative Data

Acidity as an Indicator of Nucleophilicity

The acidity (pKa) of the conjugate acids (phenol and thiophenol) provides insight into the availability of the lone pairs on the oxygen and sulfur atoms. A lower pKa indicates a more stable conjugate base, which in turn suggests that the lone pair is less tightly held and more available for nucleophilic attack.

Compound	Conjugate Acid	pKa (in water)	Heteroatom Nucleophilicity
Anisole (analogue)	Phenol (B47542)	~10	Lower
Thioanisole (analogue)	Thiophenol	~6.6	Higher

The significantly lower pKa of thiophenol compared to phenol indicates that the thiophenoxide anion is more stable and a weaker base than the phenoxide anion. While stronger basicity can sometimes correlate with higher nucleophilicity, in this case, the greater polarizability and higher HOMO energy of sulfur are the dominant factors, making thiophenoxide (and by extension, thioanisole) a much better nucleophile.

Experimental Protocols

To experimentally determine and compare the nucleophilicity of anisole and thioanisole, a competitive substitution reaction can be designed.

Experimental Protocol: Competitive S- vs. O-Alkylation

Objective: To determine the relative rates of nucleophilic attack by anisole and thioanisole on an electrophile.

Materials:

• Anisole

• Thioanisole

• Electrophile (e.g., methyl iodide, benzyl (B1604629) bromide)

• Anhydrous, non-polar solvent (e.g., dichloromethane, acetonitrile)

• Internal standard (e.g., dodecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a clean, dry reaction vessel, prepare an equimolar solution of anisole and thioanisole in the chosen anhydrous solvent. Add a known amount of the internal standard.

• Initiation: At a controlled temperature (e.g., 25 °C), add a limiting amount of the electrophile to the solution while stirring vigorously. The electrophile should be the limiting reagent to ensure a competitive environment.

• Reaction Monitoring: At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding a suitable quenching agent (e.g., a dilute solution of sodium thiosulfate (B1220275) for alkyl halides).

• Analysis: Analyze the quenched aliquots by GC-MS.

• Data Analysis: Quantify the amounts of the O-alkylated product (from anisole) and the S-alkylated product (from thioanisole) relative to the internal standard at each time point.

• Kinetic Analysis: Plot the concentration of each product versus time. The initial slopes of these plots will be proportional to the initial reaction rates. The ratio of the initial rates will provide a quantitative measure of the relative nucleophilicity of thioanisole versus anisole.

Visualizing Reaction Mechanisms and Influencing Factors

The following diagrams, generated using the DOT language, illustrate the key concepts discussed in this guide.

Caption: Generalized SN2 substitution pathway involving a nucleophile.

Caption: Factors contributing to the higher nucleophilicity of thioanisole.

Conclusion

Assessing the Stability of Anisole: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of reagents and intermediates is paramount to ensuring the robustness and reproducibility of chemical processes. Anisole, a widely used solvent and synthetic building block, is generally considered stable. However, its performance under various reaction conditions can vary, impacting reaction outcomes and impurity profiles. This guide provides a comprehensive assessment of anisole's stability under acidic, basic, oxidative, and reductive conditions, offering a comparative analysis with common alternatives and detailed experimental protocols for in-house evaluation.

Executive Summary

Anisole exhibits remarkable stability under neutral and mildly acidic or basic conditions at moderate temperatures. The ether linkage is a point of reactivity primarily under harsh acidic conditions, leading to cleavage of the methyl group to form phenol (B47542).[1] High-temperature pyrolysis results in complex decomposition pathways. While generally resistant to oxidation, anisole can be degraded by strong oxidizing agents, yielding hydroxylated and ring-opened products. Reductive conditions, such as Birch reduction, target the aromatic ring without cleaving the ether bond. This guide presents a detailed analysis of these stability aspects, supported by experimental data and protocols to empower researchers in making informed decisions for their synthetic endeavors.

Stability Profile of Anisole

The stability of anisole is dictated by the interplay between the robust ether linkage and the reactive aromatic ring. The methoxy (B1213986) group activates the ring towards electrophilic substitution and influences its overall stability.

Acidic Conditions

The ether linkage in anisole is susceptible to cleavage by strong acids, particularly hydrohalic acids like hydroiodic acid (HI) or hydrobromic acid (HBr), and Lewis acids such as boron trichloride (B1173362) (BCl₃).[1] This reaction, known as ether cleavage, yields phenol and the corresponding methyl halide.

Under high-temperature aqueous conditions, anisole can undergo hydrolysis to phenol. For instance, at 365 °C, anisole can be hydrolyzed to phenol with a 97% yield after 24 hours.[2]

Basic Conditions

Anisole is generally stable under basic conditions. The ether linkage is resistant to cleavage by common bases. However, under forcing hydrothermal conditions, some degree of degradation to phenol and methanol (B129727) can be observed.

Oxidative Conditions

Anisole's susceptibility to oxidation depends on the nature of the oxidizing agent. While stable to mild oxidants, stronger agents can lead to degradation.

• Hydrogen Peroxide (H₂O₂): In the presence of catalysts like ferric ions, hydrogen peroxide can hydroxylate anisole to form guaiacol (B22219) (2-methoxyphenol) and other hydroxylated products.[7][8][9][10]

• Forced Degradation Studies: In pharmaceutical development, forced degradation studies are conducted to understand the intrinsic stability of a drug substance. These studies typically involve exposing the compound to oxidative stress, often using hydrogen peroxide. While specific data for anisole is not extensively published, the general methodology is applicable.[11][12][13]

Reductive Conditions

Anisole is stable to many common reducing agents. However, the aromatic ring can be reduced under specific conditions:

• Birch Reduction: Anisole undergoes Birch reduction in the presence of sodium or lithium in liquid ammonia (B1221849) with an alcohol to yield 1-methoxycyclohexa-1,4-diene. The ether linkage remains intact under these conditions.[1]

Comparative Stability Analysis

The choice of an aromatic ether in a chemical process often depends on its stability relative to other similar compounds. This section provides a qualitative comparison of anisole's stability with common alternatives.

Compound	Structure	Key Stability Features
Anisole	C₆H₅OCH₃	Generally stable, susceptible to strong acid cleavage.
Phenetole	C₆H₅OCH₂CH₃	Similar stability profile to anisole.[14]
Diphenyl Ether	C₆H₅OC₆H₅	Highly stable due to the two aryl groups stabilizing the ether linkage.[15]
Veratrole (1,2-Dimethoxybenzene)	C₆H₄(OCH₃)₂	The two methoxy groups can influence reactivity and stability.
2-Methylanisole	CH₃C₆H₄OCH₃	The additional methyl group can affect steric hindrance and electronic properties, influencing stability.

Experimental Protocols for Stability Assessment

To facilitate in-house evaluation of anisole's stability, the following detailed experimental protocols are provided. These are based on the principles of forced degradation studies as outlined in the ICH guidelines.[13][16]

General Procedure for Forced Degradation Studies

A stock solution of anisole is prepared in a suitable solvent (e.g., acetonitrile (B52724) or methanol). This stock solution is then subjected to various stress conditions as detailed below. The extent of degradation is monitored by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[17][18][19]

1. Acidic Hydrolysis:

• Reagent: 0.1 M Hydrochloric Acid (HCl)

• Procedure:

  • To 1 mL of the anisole stock solution in a suitable vial, add 1 mL of 0.1 M HCl.

  • Cap the vial and place it in a water bath at 60 °C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M Sodium Hydroxide (NaOH), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

2. Basic Hydrolysis:

• Reagent: 0.1 M Sodium Hydroxide (NaOH)

• Procedure:

  • To 1 mL of the anisole stock solution, add 1 mL of 0.1 M NaOH.

  • Follow the same heating and sampling procedure as for acidic hydrolysis.

  • Neutralize the withdrawn aliquots with 0.1 M HCl before dilution and analysis.

3. Oxidative Degradation:

• Reagent: 3% Hydrogen Peroxide (H₂O₂)

• Procedure:

  • To 1 mL of the anisole stock solution, add 1 mL of 3% H₂O₂.

  • Keep the vial at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

4. Thermal Degradation:

• Procedure:

  • Transfer a known amount of solid anisole (if applicable) or the stock solution into a vial.

  • Place the vial in an oven at a controlled temperature (e.g., 80 °C) for 48 hours.

  • For the solid sample, dissolve a known weight in the mobile phase after the stress period. For the solution, take aliquots at specified time points.

  • Analyze the samples by HPLC.

Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the parent compound from its degradation products. The following is a starting point for developing such a method for anisole:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water or a suitable buffer.

• Flow Rate: 1.0 mL/min

• Detection: UV at 270 nm

• Injection Volume: 10 µL

Method validation should be performed according to ICH guidelines to ensure specificity, linearity, accuracy, and precision.[17]

Visualization of Degradation Pathways and Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate the degradation pathways of anisole and the experimental workflow for stability testing.

Caption: Degradation pathways of anisole under various stress conditions.

Caption: Experimental workflow for forced degradation studies of anisole.

Conclusion

Anisole is a robust and versatile chemical for a wide range of applications. Its stability is generally high, with predictable degradation pathways under specific, harsh conditions. By understanding these limitations and employing the provided experimental protocols, researchers can confidently assess the suitability of anisole for their specific reaction conditions and develop robust and reliable synthetic processes. This guide serves as a foundational resource for such evaluations, promoting informed decision-making in research and development.

References

• 1. Anisole - Wikipedia [en.wikipedia.org]
• 2. Anisole hydrolysis in high temperature water - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Oxidation kinetics of anilines by aqueous permanganate and effects of manganese products: Comparison to phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orientjchem.org [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Hydroxylation of Anisole by Hydrogen Peroxide in the Presence of Catalytic Amounts of Ferric Ion and Catechol. Scope, Requirements, and Kinetic Studies1,2 | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. longdom.org [longdom.org]
• 12. researchgate.net [researchgate.net]
• 13. ijcrt.org [ijcrt.org]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. database.ich.org [database.ich.org]
• 17. Stability-Indicating RP-HPLC Method Development and Validation for Quantification of Butylated Hydroxyanisole Content in Loperamide Oral Solid Dosage Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Separation of Anisole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 19. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to Ortho and Para Isomer Distribution in Electrophilic Substitution of Anisole

For Researchers, Scientists, and Drug Development Professionals

The regioselectivity of electrophilic aromatic substitution is a critical consideration in synthetic organic chemistry, particularly in the synthesis of pharmaceutical intermediates and other fine chemicals. Anisole (methoxybenzene), with its activating methoxy (B1213986) group, serves as a classic model for studying the directing effects of substituents. This guide provides a quantitative comparison of ortho and para isomer distribution in various electrophilic substitution reactions of anisole, supported by experimental data and detailed methodologies.

The methoxy group is a strong activating group and an ortho, para-director in electrophilic aromatic substitution.[1] This directing effect stems from the ability of the oxygen's lone pair of electrons to delocalize into the benzene (B151609) ring through resonance, stabilizing the arenium ion intermediates for attack at the ortho and para positions.[2] While electronic effects activate both ortho and para positions, the product distribution is often a delicate balance between these electronic factors and steric hindrance, which can disfavor substitution at the more crowded ortho position.[3]

Quantitative Analysis of Isomer Distribution

The following table summarizes the experimentally determined isomer distributions for several common electrophilic aromatic substitution reactions of anisole. These values highlight the influence of the electrophile and reaction conditions on the ortho to para product ratio.

Reaction Type	Reagents	% Ortho	% Meta	% Para	Reference
Nitration	HNO₃, H₂SO₄	~30-40	<2	~60-70	[4],[5]
Bromination	Br₂ in Acetic Acid	~10	Trace	~90	[6]
Friedel-Crafts Acylation	Acetyl Chloride, AlCl₃	Minor	-	Major	[7],[8]
Friedel-Crafts Alkylation	Varies (e.g., Alkyl Halide, Lewis Acid)	Varies	-	Varies	[9],[10]

Note: Ratios can vary depending on specific reaction conditions such as temperature, solvent, and catalyst. The amount of meta substitution in the nitration of anisole is typically less than 2%.[5][11] In bromination, the para-isomer is generally the major product due to reduced steric hindrance.[12]

Mechanistic Overview of Regioselectivity

The preference for ortho and para substitution on anisole is dictated by the stability of the cationic intermediate (arenium ion or sigma complex) formed during the reaction. The methoxy group can effectively stabilize the positive charge via resonance when the electrophile adds to the ortho or para positions.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. benchchem.com [benchchem.com]
• 4. Ortho, Para, Meta - Chemistry Steps [chemistrysteps.com]
• 5. Variation of isomer distribution in electrophilic nitration of toluene, anisole, and o-xylene: Independence of high regioselectivity from reactivity of reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. On FriedelCrafts acetylation anisole yields A 2methoxyacetophenone class 12 chemistry CBSE [vedantu.com]
• 8. Solved Friedel-Crafts Acylation of anisole: Product is | Chegg.com [chegg.com]
• 9. Friedel-Crafts alkylation of anisole and its comparison with toluene. Predominant ortho-para substitution under kinetic conditions and the effect of thermodynamic isomerizations | CoLab [colab.ws]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Anisole: A Procedural Guide

The proper disposal of anisole is critical for ensuring laboratory safety and environmental protection. Due to its flammable nature and potential health hazards, anisole and its contaminated materials must be managed as hazardous waste.[1][2] Adherence to these procedural steps is essential for researchers, scientists, and drug development professionals to mitigate risks and comply with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal or spill cleanup procedures, it is imperative to take the following safety measures:

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, protective clothing, and safety glasses with a face shield.[3][4] In case of insufficient ventilation, a NIOSH-approved respirator may be necessary.[5]

• Eliminate Ignition Sources : Anisole is a flammable liquid.[4][6] Remove all sources of ignition from the area, such as open flames, sparks, and hot surfaces.[1][3][7] Use only non-sparking tools and explosion-proof equipment.[2][3]

• Ensure Adequate Ventilation : Work in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[3][4][5]

• Emergency Equipment : Ensure an eyewash station and safety shower are readily accessible.[7] Fire extinguishing media such as carbon dioxide, dry chemical, or alcohol-resistant foam should be available.[1][3][4]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for managing anisole waste, from initial containment to final disposal.

Step 1: Containment and Collection

• For Spills :

  • Evacuate non-essential personnel from the spill area.[1][8]

  • Prevent the spill from spreading and entering drains, sewers, or waterways.[4][5][9] This can be done by creating a dike with absorbent materials.

  • Cover the spill with a non-combustible, inert absorbent material such as vermiculite, dry sand, or earth.[1][2][7]

  • Carefully collect the absorbed material using spark-proof tools and place it into a suitable, sealable container for disposal.[3][7]

• For Unused or Waste Anisole :

  • Do not mix anisole with other waste streams unless instructed by your institution's environmental health and safety (EHS) office.

  • Keep the anisole in its original container if possible, or transfer it to a clearly labeled, compatible waste container.[9]

Step 2: Packaging and Labeling

• Place all anisole-contaminated materials (absorbents, gloves, etc.) and surplus chemical into a designated hazardous waste container.[3][5]

• The container must be in good condition, compatible with anisole, and kept tightly closed to prevent leaks or vapor release.[3][8][9]

• Label the container clearly as "Hazardous Waste: Anisole." Include information about the hazards (e.g., "Flammable Liquid").

Step 3: Temporary Storage

• Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area.[3][7][8]

• The storage area should be away from incompatible materials like strong oxidizing agents and acids.[1][10]

• Store locked up and away from heat and ignition sources.[3][6][8]

Step 4: Final Disposal

• Anisole waste must be disposed of through an approved and licensed hazardous waste disposal company.[3][4][6][11]

• The recommended method of disposal is often incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Never dispose of anisole by pouring it down the drain or into the regular trash.[5][9]

• Always follow your institution's specific EHS guidelines and comply with all local, state, and federal environmental regulations.[1][6][7] Contaminated packaging should be treated as unused product and disposed of in the same manner.[4][11]

Environmental Hazard Data

Anisole is recognized as being toxic to aquatic life, which underscores the importance of preventing its release into the environment.[4]

Toxicity Type	Species	Measurement	Exposure Time	Reference
Acute Toxicity to Fish	Danio rerio (zebra fish)	LC50: > 1 mg/l	96 hours	[4]
Acute Toxicity to Algae	Pseudokirchneriella subcapitata	ErC50: 47 mg/l	72 hours	[9]
Acute Toxicity to Daphnia	Daphnia magna (water flea)	EC50: 27 mg/l	48 hours	[9]
Bioaccumulation	Gambusia affinis (Mosquito fish)	Bioconcentration factor (BCF): 22	24 hours	[4][9]

Anisole Disposal Workflow

The following diagram illustrates the logical steps and decision-making process for the proper disposal of anisole waste.

Caption: Workflow for the safe handling and disposal of anisole waste.

References

• 1. nj.gov [nj.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. uni-muenster.de [uni-muenster.de]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. tcichemicals.com [tcichemicals.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. How to use anisole correctly_Chemicalbook [chemicalbook.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. carlroth.com [carlroth.com]
• 11. gustavus.edu [gustavus.edu]

Personal protective equipment for handling Anisole

Essential Safety and Handling Guide for Anisole

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of anisole in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe and compliant laboratory practices.

Personal Protective Equipment (PPE) and Safety Measures

Proper selection and use of PPE are critical to minimize exposure risks associated with anisole. The following table summarizes the recommended PPE and safety measures.

Protection Type	Specific Recommendations	Rationale & Citation
Eye/Face Protection	Chemical safety goggles or a face shield.	To protect against splashes and vapors that can cause eye irritation.[1][2][3]
Skin Protection	Wear appropriate protective gloves (e.g., tested according to EN 374) and a lab coat or flame-retardant antistatic protective clothing.	To prevent skin contact, which can cause moderate irritation and dryness.[1][2][4]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded, if irritation is experienced, or where ventilation is inadequate. A respirator with an organic vapor cartridge (Type A, brown) is recommended.	Anisole vapors can cause respiratory tract irritation, drowsiness, and dizziness.[1][2][3][5]
Ventilation	Handle in a well-ventilated area, preferably in a chemical fume hood. Use explosion-proof electrical/ventilating/lighting equipment.	To keep airborne concentrations of vapors below exposure limits and to mitigate fire hazards.[1][5]
Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area. Contaminated clothing should be removed and washed before reuse.	To prevent ingestion and maintain good personal hygiene.[1][3][6]
Safety Equipment	Ensure that eyewash stations and safety showers are close to the workstation location.	For immediate first aid in case of accidental exposure.[1][6]

Physical and Chemical Hazards

Understanding the hazards associated with anisole is fundamental to its safe handling.

Hazard	Description	Preventative Measures
Flammability	Flammable liquid and vapor, with a flash point of 41°C. Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[1][3]	Keep away from open flames, hot surfaces, sparks, and other ignition sources.[1][2] Use non-sparking tools and ground/bond containers during transfer.[1][3]
Health Hazards	Causes skin and eye irritation.[3] Inhalation may cause respiratory tract irritation, drowsiness, and dizziness.[1][3] Ingestion may cause digestive tract irritation.[3] Repeated exposure may cause skin dryness or cracking.[1][2]	Use appropriate PPE and handle in a well-ventilated area. Avoid direct contact and inhalation.[1][3]
Chemical Incompatibilities	Incompatible with strong oxidizing agents, strong acids, and strong alkalis.[1][2][3]	Store separately from incompatible materials in a cool, dry, and well-ventilated area.[1][6]

Operational Plan for Handling Anisole

This section provides a step-by-step guide for the safe handling of anisole from procurement to disposal.

Pre-Handling Procedures

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment, identifying potential hazards and mitigation strategies.

• PPE Check: Ensure all required PPE is available, in good condition, and properly fitted.

• Ventilation Check: Verify that the chemical fume hood or other ventilation system is functioning correctly.

• Safety Equipment Location: Confirm the location and operational readiness of eyewash stations, safety showers, and fire extinguishers.

• Container Inspection: Inspect the anisole container for any signs of damage or leakage before moving it to the work area.

Handling and Experimental Procedures

• Grounding: When transferring anisole, ground and bond the container and receiving equipment to prevent static discharge.[1]

• Tool Usage: Use only non-sparking tools when opening or handling anisole containers.[1][3]

• Dispensing: Dispense the required amount of anisole carefully within a fume hood to minimize vapor release.

• Storage: Keep the anisole container tightly closed when not in use.[1][2] Store in a designated flammables storage cabinet away from incompatible materials.[1][6]

Post-Handling and Waste Disposal

• Decontamination: Clean the work area and any equipment used with an appropriate solvent.

• Waste Collection: Collect all anisole-contaminated waste, including empty containers, absorbent materials, and used PPE, in a designated hazardous waste container.

• Waste Disposal: Dispose of anisole waste through a licensed disposal company, following all local, state, and federal regulations.[4] Do not mix with other waste. Uncleaned containers should be treated as the product itself.

Spill Management Plan

In the event of an anisole spill, follow these procedures to ensure a safe and effective response.

Caption: Workflow for responding to an anisole spill.

Detailed Spill Cleanup Protocol

• Evacuate and Alert: Immediately evacuate the affected area and alert nearby personnel and your supervisor.[6]

• Remove Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks.[1][6]

• Ventilate: Ensure the area is well-ventilated.

• Assess the Spill: Determine the extent of the spill. For large spills, or if you are not trained to handle them, contact your institution's emergency response team.

• Don PPE: Before attempting to clean a manageable spill, put on the appropriate PPE, including a respirator, chemical-resistant gloves, and eye protection.[5]

• Containment: Contain the spill using an inert absorbent material like vermiculite, dry sand, or earth.[1][6]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, labeled, and closed container for disposal.[1][4]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Dispose of the contaminated waste and any used cleaning materials as hazardous waste in accordance with institutional and regulatory guidelines.[6]

References

• 1. fishersci.com [fishersci.com]
• 2. carlroth.com [carlroth.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. uni-muenster.de [uni-muenster.de]
• 5. southwest.tn.edu [southwest.tn.edu]
• 6. nj.gov [nj.gov]